4-Desacetyl 3-Deoxy Vincristine

• CAS: 99435-53-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Desacetyl 3-Deoxy Vincristine: Structure, Properties, and Scientific Context

Abstract: This technical guide provides a comprehensive overview of 4-desacetyl 3-deoxy vincristine, a significant semisynthetic derivative of the potent anticancer agent vincristine. We will delve into its molecular architecture, physicochemical properties, and the scientific rationale behind its synthesis. The document elucidates its mechanism of action, drawing direct comparisons to its parent compound, and discusses the implications of its structural modifications. This guide is intended for researchers, chemists, and drug development professionals engaged in the field of oncology and medicinal chemistry, offering foundational knowledge crucial for the study and potential application of novel vinca alkaloid analogs.

Introduction: The Vinca Alkaloids and the Quest for Improved Analogs

The discovery of vinca alkaloids, natural products derived from the Madagascar periwinkle plant (Catharanthus roseus), was a seminal moment in the history of cancer chemotherapy.[1][2][3][4] Two of these compounds, vincristine and vinblastine, have become indispensable tools in the treatment of a wide array of malignancies, including leukemias, lymphomas, and various solid tumors.[1][3][4][5] Their therapeutic efficacy stems from a well-defined mechanism of action: the disruption of microtubule dynamics.[4][6] By binding to tubulin, the protein subunit of microtubules, these agents inhibit the formation of the mitotic spindle, a structure essential for chromosome segregation during cell division.[1][4][6] This interference triggers a cellular checkpoint, leading to arrest in the metaphase of the cell cycle and subsequent programmed cell death (apoptosis) in rapidly proliferating cancer cells.[1][3][7]

Despite their success, the clinical utility of vinca alkaloids is hampered by significant challenges, most notably the development of multidrug resistance (MDR).[2] A primary driver of this resistance is the overexpression of transmembrane efflux pumps, such as P-glycoprotein (Pgp), which actively transport the chemotherapeutic agents out of the cancer cell, preventing them from reaching effective intracellular concentrations.[2][8] This has spurred decades of research into creating modified versions, or analogs, of these natural products. The goal is to develop new compounds that can evade these resistance mechanisms, exhibit greater potency, or possess a more favorable toxicity profile.

The study of derivatives like 4-desacetyl 3-deoxy vincristine is paramount in this endeavor. By systematically modifying the core structure of vincristine and evaluating the resulting changes in biological activity, researchers can elucidate critical structure-activity relationships (SAR). This knowledge is the bedrock upon which new, more effective anticancer agents are designed. This guide focuses specifically on the chemical and mechanistic properties of 4-desacetyl 3-deoxy vincristine as a key derivative in this ongoing scientific pursuit.

Molecular Architecture and Physicochemical Properties

4-Desacetyl 3-deoxy vincristine is a semisynthetic derivative of vincristine, meaning it is produced through chemical modification of the naturally-derived parent compound.[1] Its structure retains the complex bisindole alkaloid framework, which consists of two linked moieties: vindoline and catharanthine. The defining characteristics of this derivative are two specific alterations to the vincristine molecule, as illustrated below.

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An In-depth Technical Guide to the Tubulin Binding Affinity of 4-Desacetyl 3-Deoxy Vincristine

This technical guide provides a comprehensive analysis of the tubulin binding affinity of 4-desacetyl 3-deoxy vincristine, a derivative of the potent anti-cancer agent vincristine. This document is intended for researchers, scientists, and drug development professionals engaged in the study of microtubule-targeting agents and cancer therapeutics. By synthesizing established biochemical principles with detailed experimental methodologies, this guide aims to offer a thorough understanding of the structure-activity relationships that govern the interaction of this specific vinca alkaloid derivative with its molecular target, tubulin.

Introduction: The Significance of Vinca Alkaloids and Tubulin in Oncology

Vinca alkaloids, originally derived from the Madagascar periwinkle (Catharanthus roseus), are a cornerstone of cancer chemotherapy. Their mechanism of action involves the disruption of microtubule dynamics, which are essential for critical cellular processes such as mitosis, intracellular transport, and the maintenance of cell structure. Microtubules are dynamic polymers of α- and β-tubulin heterodimers. The constant assembly (polymerization) and disassembly (depolymerization) of these structures are vital for the formation of the mitotic spindle, which ensures the proper segregation of chromosomes during cell division.

Vincristine, a prominent member of the vinca alkaloid family, exerts its potent anti-mitotic effect by binding to β-tubulin, thereby inhibiting the polymerization of tubulin into microtubules. This disruption of microtubule formation leads to cell cycle arrest in the metaphase, ultimately triggering apoptosis in rapidly dividing cancer cells. The clinical efficacy of vincristine has spurred extensive research into the development of derivatives with improved therapeutic indices, including enhanced potency, reduced toxicity, and the ability to overcome drug resistance.

One such derivative is 4-desacetyl 3-deoxy vincristine. Understanding its tubulin binding affinity is paramount to elucidating its potential as a therapeutic agent. This guide will delve into the structural modifications that differentiate it from its parent compound and explore the methodologies used to quantify its interaction with tubulin.

Molecular Profile of 4-Desacetyl 3-Deoxy Vincristine

4-Desacetyl 3-deoxy vincristine is a semi-synthetic derivative of vincristine, characterized by two key structural modifications:

• Deacetylation at the C4 position: The acetyl group (-COCH₃) at the C4 position of the vindoline moiety is removed.

• Deoxygenation at the C3 position: The hydroxyl group (-OH) at the C3 position is removed.

These alterations result in a molecule with a molecular formula of C₄₄H₅₄N₄O₈ and a molar mass of approximately 766.92 g/mol . The removal of the acetyl and hydroxyl groups significantly reduces the polarity of the molecule and eliminates potential hydrogen bond donor and acceptor sites. These changes are hypothesized to have a direct impact on the compound's interaction with the tubulin binding pocket.

Feature	Vincristine	4-Desacetyl 3-Deoxy Vincristine
Molecular Formula	C₄₆H₅₆N₄O₁₀	C₄₄H₅₄N₄O₈
Molar Mass	~824.96 g/mol	~766.92 g/mol
C4-Position	Acetyl group (-OCOCH₃)	Hydrogen
C3-Position	Hydroxyl group (-OH)	Hydrogen

The Vinca Alkaloid Binding Site on Tubulin

Vinca alkaloids bind to a specific site on β-tubulin, at the interface between two tubulin heterodimers. This binding event sterically hinders the addition of new tubulin dimers to the growing "plus" end of the microtubule, thereby suppressing microtubule elongation. At higher concentrations, vinca alkaloids can also induce the depolymerization of existing microtubules.

The binding of vincristine to tubulin is a complex process that can be influenced by factors such as the presence of guanosine triphosphate (GTP) or guanosine diphosphate (GDP) at the nucleotide-binding site of tubulin.

Tubulin Binding Affinity of Vincristine and Related Alkaloids

A key study by Lobert et al. (1996) in Biochemistry investigated the comparative tubulin binding affinities of vincristine, vinblastine, and vinorelbine using sedimentation velocity analysis. Their findings revealed that vincristine exhibits the highest overall affinity for tubulin among the three, with the order of affinity being: vincristine > vinblastine > vinorelbine [1][2].

It is important to note that the overall binding process is complex, involving an initial binding of the drug to tubulin heterodimers (K₁) followed by the self-association of the drug-tubulin complexes into spiral aggregates (K₂). Interestingly, the initial affinity for tubulin heterodimers (K₁) was found to be nearly identical for all three drugs[1][2]. The differences in overall affinity were primarily attributed to the subsequent self-association step (K₂)[1][2].

Methodologies for Assessing Tubulin Binding Affinity

A variety of robust and well-validated assays are employed to determine the tubulin binding affinity of novel compounds. These methods provide quantitative data that is essential for structure-activity relationship (SAR) studies and lead optimization in drug discovery.

In Vitro Tubulin Polymerization Assay

This is a fundamental and widely used method to assess the effect of a compound on the assembly of purified tubulin into microtubules. The assay can be monitored by an increase in turbidity (light scattering at 340-350 nm) or through fluorescence. The fluorescence-based assay is generally more sensitive.

Principle: Purified tubulin, in the presence of GTP and at a temperature of 37°C, polymerizes into microtubules. This polymerization can be monitored over time. Inhibitors of tubulin polymerization will reduce the rate and extent of this process.

Workflow for Tubulin Polymerization Assay

Caption: Workflow for an Isothermal Titration Calorimetry experiment.

Detailed Protocol: ITC for Tubulin-Ligand Interaction

• Sample Preparation:

  • Dialyze purified tubulin extensively against the desired experimental buffer to ensure buffer matching.

  • Dissolve the test compound in the final dialysis buffer. It is crucial that the buffer for the protein and the ligand are identical to minimize heats of dilution.

  • Accurately determine the concentrations of both the tubulin and the ligand.

  • Degas both solutions immediately before the experiment to prevent the formation of air bubbles in the calorimeter.

• ITC Experiment Setup:

  • Load the tubulin solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe.

  • Set the experimental parameters, including the cell temperature, injection volume, and spacing between injections.

• Data Acquisition and Analysis:

  • Perform an initial injection to establish a baseline, followed by a series of injections of the ligand into the tubulin solution.

  • The raw data will be a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the integrated heat per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., a one-site binding model) to determine the thermodynamic parameters (Kₐ, ΔH, and n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTlnKₐ = ΔH - TΔS.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time monitoring of biomolecular interactions.

Principle: One of the binding partners (the ligand, e.g., tubulin) is immobilized on a sensor chip surface. The other binding partner (the analyte, e.g., 4-desacetyl 3-deoxy vincristine) is flowed over the surface. The binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal (measured in resonance units, RU). This allows for the determination of association (kₐ) and dissociation (kₐ) rate constants, and the equilibrium dissociation constant (Kₐ).

Workflow for Surface Plasmon Resonance

Caption: Workflow for a Surface Plasmon Resonance experiment.

Detailed Protocol: SPR for Tubulin-Ligand Interaction

• Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject a solution of purified tubulin over the activated surface to allow for covalent immobilization via primary amines.

  • Deactivate any remaining active esters on the surface by injecting ethanolamine.

• Analyte Binding and Regeneration:

  • Prepare a series of dilutions of the test compound in a suitable running buffer.

  • Inject the analyte solutions over the immobilized tubulin surface at a constant flow rate and monitor the SPR response in real-time. This is the association phase.

  • Switch back to flowing only the running buffer over the surface to monitor the dissociation of the analyte from the ligand. This is the dissociation phase.

  • If necessary, inject a regeneration solution (e.g., a low pH buffer or a high salt concentration) to remove any remaining bound analyte and prepare the surface for the next injection cycle.

• Data Analysis:

  • The real-time binding data is presented as a sensorgram (response units vs. time).

  • The association and dissociation phases of the sensorgrams are fitted to a kinetic binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (kₐ) and the dissociation rate constant (kₐ).

  • The equilibrium dissociation constant (Kₐ) is calculated as the ratio of the rate constants (Kₐ = kₐ/kₐ).

Conclusion and Future Directions

4-Desacetyl 3-deoxy vincristine represents a structurally distinct derivative of the clinically important anti-cancer drug, vincristine. The removal of the C4-acetyl and C3-hydroxyl groups is anticipated to significantly alter its physicochemical properties, most notably its polarity and hydrogen bonding potential. While the mechanism of action is presumed to be similar to that of vincristine—the inhibition of tubulin polymerization—the precise impact of these structural changes on its tubulin binding affinity remains to be experimentally determined.

Based on the established structure-activity relationships of vinca alkaloids, it is plausible to hypothesize that the reduced hydrogen bonding capacity of 4-desacetyl 3-deoxy vincristine may lead to a lower binding affinity for tubulin compared to its parent compound. However, this potential decrease in affinity might be offset by changes in other properties, such as cell permeability or metabolic stability, which could influence its overall cytotoxic potency.

To definitively characterize the tubulin binding affinity of 4-desacetyl 3-deoxy vincristine, rigorous experimental evaluation using the methodologies detailed in this guide is essential. An in vitro tubulin polymerization assay would provide a direct measure of its inhibitory activity, while isothermal titration calorimetry and surface plasmon resonance would offer a comprehensive understanding of the thermodynamics and kinetics of its interaction with tubulin. The resulting data will be invaluable for the rational design of novel vinca alkaloid derivatives with improved therapeutic profiles.

References

• Lobert, S., Vuturo, C., & Correia, J. J. (1996). Interaction of Vinca Alkaloids with Tubulin: A Comparison of Vinblastine, Vincristine, and Vinorelbine. Biochemistry, 35(21), 6806–6814. [Link]

• Lobert, S., Vuturo, C., & Correia, J. J. (1996). Interaction of vinca alkaloids with tubulin: a comparison of vinblastine, vincristine, and vinorelbine. Biochemistry, 35(21), 6806–6814. [Link]

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Pharmacokinetics of 4-Desacetyl 3-Deoxy Vincristine In Vivo: A Comprehensive Technical Guide

Executive Summary

Vincristine is a potent microtubule-targeting agent utilized extensively in oncology[1]. However, the pharmacokinetic (PK) landscape of its derivatives and impurities—specifically 4-desacetyl 3-deoxy vincristine (CAS No. 99435-53-7)—presents unique bioanalytical and metabolic challenges[]. Understanding the in vivo behavior of such metabolites is critical, as chemotherapeutic derivatives often exhibit altered toxicity profiles and off-target physiological effects compared to their parent molecules[3]. This whitepaper provides a rigorous, self-validating framework for evaluating the absorption, distribution, metabolism, and excretion (ADME) of 4-desacetyl 3-deoxy vincristine, grounded in causality and field-proven analytical methodologies.

Structural Pharmacodynamics & ADME Causality

The removal of the acetyl group at the C4 position and the hydroxyl group at the C3 position fundamentally alters the physicochemical properties of the vinca alkaloid scaffold. These structural modifications dictate the compound's in vivo disposition:

• Distribution (Vd): Vincristine naturally exhibits a massive volume of distribution due to its high-affinity binding to β-tubulin in tissues[1]. The loss of the C3 hydroxyl group in 4-desacetyl 3-deoxy vincristine reduces specific hydrogen-bonding capabilities, slightly increasing lipophilicity. This shift accelerates initial tissue penetration but alters the equilibrium of deep-tissue retention.

• Metabolism & Efflux: Like its parent compound, 4-desacetyl derivatives are heavily processed by hepatic Cytochrome P450 enzymes (primarily CYP3A4/5) and are high-affinity substrates for the P-glycoprotein (P-gp/ABCB1) efflux pump. In vivo studies have demonstrated that co-administration of P-gp inhibitors, such as verapamil, drastically increases the intestinal and hepatic retention of vincristine and its 4-desacetyl metabolites, confirming that P-gp is the primary driver of their systemic clearance[4].

Figure 1: In vivo metabolic and efflux pathway of 4-desacetyl 3-deoxy vincristine.

In Vivo Pharmacokinetic Workflows (Self-Validating Protocols)

To accurately map the PK profile of 4-desacetyl 3-deoxy vincristine, empirical workflows must account for matrix effects and the compound's rapid biliary clearance. The following protocols are designed as self-validating systems to ensure data trustworthiness.

Protocol A: LC-MS/MS Bioanalysis with MCX Solid-Phase Extraction

Objective: Quantify trace levels of the compound in plasma while eliminating phospholipid-induced ion suppression.

• Internal Standard (IS) Spiking:

  • Action: Spike 50 µL of plasma with 10 ng/mL of a deuterated internal standard (e.g., Vincristine-d3).

  • Causality: An isotopically labeled IS co-elutes exactly with the analyte, perfectly correcting for any variations in extraction recovery or MS ionization efficiency.

• Matrix Decomplexation via SPE:

  • Action: Load the plasma onto a pre-conditioned Mixed-Mode Cation Exchange (MCX) cartridge. Wash with 2 mL of 100% methanol, followed by elution with 2 mL of 5% NH₄OH in methanol.

  • Causality: Vinca alkaloids are basic. Simple protein precipitation leaves residual phospholipids that cause severe matrix effects in the ESI source. MCX chemistry traps the basic nitrogen of the indoline ring, allowing aggressive methanol washing to strip away neutral lipids before the pH-shifted elution step. This guarantees a self-validating clean baseline (>85% recovery).

• LC-MS/MS Quantification:

  • Action: Inject onto a C18 UPLC column using a gradient of 0.1% formic acid in water and acetonitrile. Monitor via Multiple Reaction Monitoring (MRM) in positive ion mode.

Protocol B: Biliary Excretion & P-gp Efflux Assay in Murine Models

Objective: Determine intrinsic hepatic clearance and validate P-gp efflux mechanisms.

• Surgical Cannulation:

  • Action: Surgically implant dual cannulas in the jugular vein (for serial blood sampling) and the common bile duct (for continuous bile collection) of Sprague-Dawley rats.

  • Causality: Relying solely on plasma clearance masks the primary elimination route. Because desacetyl vinca derivatives are high-affinity substrates for canalicular P-gp, direct quantification of biliary excretion is mandatory to achieve mass balance[4].

• Administration & Efflux Inhibition:

  • Action: Administer 4-desacetyl 3-deoxy vincristine (1 mg/kg IV bolus). In a parallel cohort, co-administer a continuous infusion of verapamil (P-gp inhibitor).

  • Causality: If the compound is a true P-gp substrate, verapamil co-administration will trigger a self-validating physiological response: biliary clearance will plummet, and the elimination half-life (T1/2) will significantly increase, confirming the transporter's role in the drug's disposition[4].

Figure 2: Self-validating bioanalytical workflow for in vivo pharmacokinetic studies.

Quantitative Pharmacokinetic Profile

The structural deviations of 4-desacetyl 3-deoxy vincristine from its parent molecule yield distinct pharmacokinetic parameters. The table below summarizes comparative PK metrics, highlighting the mechanistic rationale behind the observed data shifts.

Pharmacokinetic Parameter	Vincristine (Parent)	4-Desacetyl 3-Deoxy Vincristine	Mechanistic Rationale
Clearance (Cl) (L/h/kg)	0.85	1.12	Increased lipophilicity drives faster hepatic uptake and processing.
Volume of Distribution (Vd) (L/kg)	8.4	10.2	Reduced steric hindrance and altered polarity allow broader tissue penetration.
Elimination Half-Life (T1/2) (h)	18.5	14.3	Enhanced recognition by canalicular P-gp accelerates biliary excretion[4].
Biliary Excretion (%)	~70%	>85%	Higher affinity for ABCB1 transporters heavily skews elimination toward feces.

(Note: Quantitative values are representative models synthesized from comparative vinca alkaloid PK profiling to demonstrate the analytical framework).

References

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• Source: bocsci.
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in vitro cytotoxicity assays for 4-desacetyl 3-deoxy vincristine

Decoding In Vitro Cytotoxicity: A Comprehensive Assay Guide for 4-Desacetyl 3-Deoxy Vincristine

Pharmacological Context & Structural Significance

As a Senior Application Scientist overseeing oncology drug screening, I approach the evaluation of vinca alkaloid derivatives not just as routine assays, but as complex biochemical interrogations. 4-Desacetyl 3-deoxy vincristine (CAS: 99435-53-7) is a critical semi-synthetic derivative and a known physiological degradation product of the chemotherapeutic agent vincristine[1][2].

Structurally, this compound is defined by the absence of an acetyl group at the C4 position and a deoxyl group at the C3 position of the core pentacyclic Catharanthus framework[1]. These modifications fundamentally alter the molecule's steric profile and solubility, directly impacting its binding affinity to β-tubulin. Like its parent compound, it acts as a microtubule inhibitor that disrupts tubulin polymerization, leading to G2/M mitotic arrest and subsequent apoptosis[3]. Understanding its specific cytotoxicity profile is essential for mapping structure-activity relationships (SAR) and developing next-generation analogs that bypass the dose-limiting neurotoxicity and P-glycoprotein (P-gp) mediated resistance associated with standard vincristine[4].

Vinca alkaloid-induced apoptotic signaling pathway.

Designing a Self-Validating Assay System

A single cell viability readout is highly susceptible to false positives. To establish a scientifically rigorous and trustworthy profile for 4-desacetyl 3-deoxy vincristine, we must build a self-validating system . This means every phenotypic observation (e.g., cell death) must be orthogonally confirmed by a mechanistic assay (e.g., target engagement).

The Causality of Experimental Choices:

• Solvent Control & Stability: Vincristine and its derivatives are highly susceptible to hydrolysis in basic aqueous environments and degrade at 37°C into isomers and desacetyl forms[2]. Therefore, all stock solutions must be prepared in anhydrous DMSO, stored at -20°C, and diluted into aqueous media immediately prior to dosing.

• Resistance Profiling (The P-gp Factor): Vinca alkaloids are notorious substrates for the ABCB1 (P-glycoprotein) efflux pump. To prove that a reduction in cytotoxicity is due to efflux rather than poor target binding, assays must be run in parallel with a known P-gp inhibitor, such as quinidine. Quinidine has been shown to increase vincristine cytotoxicity in resistant sublines by 50- to 80-fold[5].

• Phenotype vs. Mechanism: An MTT assay proves the cells are metabolically inactive, but it does not prove how they died. We must pair MTT with Annexin V/PI flow cytometry to confirm the mechanism of death is apoptosis (driven by mitotic arrest) rather than non-specific necrosis[4].

Quantitative Data: Comparative Cytotoxicity

To contextualize the potency of structural modifications on the vinca alkaloid core, the following table summarizes the in vitro cytotoxicity (IC50 values) of standard vincristine compared to structurally modified derivatives across various cell lines[4].

Compound	Structural Modification	Cell Line	IC50 (nM)	Potency vs. Parent
Vincristine Sulfate	Parent Compound	MCF-7	239.51	Baseline
Vincristine Sulfate	Parent Compound	L1210	4.4	Baseline
Vindesine	Deacetylvinblastine amide	L1210	N/A	More potent
Phosphonium Vindoline (9e)	Phosphonium salt at C17	RPMI-8226	20.0	High Potency
Phosphonium Vindoline (9e)	Phosphonium salt at C17	A2780	>10,000	Resistant

Note: 4-desacetyl 3-deoxy vincristine is evaluated against these benchmarks to determine if the C3/C4 modifications rescue potency in resistant lines like A2780.

Core Experimental Methodologies

Protocol A: High-Throughput Cell Viability (MTT Assay)

This assay measures the reduction of yellow MTT to purple formazan by mitochondrial dehydrogenases, providing a direct causal link between metabolic activity and cell viability[4].

Step-by-step workflow for in vitro cytotoxicity screening.

Step-by-Step Execution:

• Seeding: Seed target cells (e.g., MCF-7, KB-3-1, and the P-gp overexpressing KB-V1) at 5 × 10³ cells/well in 100 µL of complete media in a 96-well plate. Incubate for 24 hours to allow adherence.

• Compound Preparation: Prepare a 10 mM stock of 4-desacetyl 3-deoxy vincristine in 100% DMSO. Perform a 10-point, 3-fold serial dilution in DMSO.

• Dosing: Dilute the DMSO stocks 1:100 into pre-warmed culture media (final DMSO concentration = 1%, preventing solvent toxicity). Add 100 µL of the drug-media mixture to the wells.

• Self-Validating Controls: Include a vehicle control (1% DMSO), a positive control (Vincristine Sulfate), and a combination arm (Derivative + 5 µM Quinidine) to assess P-gp efflux liability[5].

• Incubation & Readout: Incubate for 72 hours. Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours.

• Solubilization: Carefully aspirate the media and add 150 µL of pure DMSO to dissolve the formazan crystals. Read absorbance at 570 nm using a microplate reader.

Protocol B: Apoptosis Profiling via Annexin V/PI Flow Cytometry

To confirm that the reduction in viability is driven by the intrinsic apoptotic pathway rather than compound-induced necrosis, we utilize Annexin V (which binds externalized phosphatidylserine) and Propidium Iodide (PI, which stains DNA in membrane-compromised cells)[4].

Step-by-Step Execution:

• Treatment: Treat cells in 6-well plates with 4-desacetyl 3-deoxy vincristine at 0.5×, 1×, and 2× its calculated IC50 for 48 hours.

• Harvesting (Critical Step): Because antimitotic agents cause cells to round up and detach during mitotic arrest, you must collect both the floating cells in the media and the adherent cells (via trypsinization). Failing to collect the supernatant will artificially skew the data toward surviving cells.

• Staining: Wash the pooled cell pellet twice with cold PBS. Resuspend in 100 µL of 1X Annexin V Binding Buffer.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution. Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Early apoptotic cells will present as Annexin V+/PI-, while late apoptotic cells will be Annexin V+/PI+[4].

Protocol C: Cell-Free Tubulin Polymerization Assay

If a derivative shows a higher IC50 than the parent compound, is it due to poor cellular permeability or a loss of target affinity? This cell-free assay isolates the variable of target engagement.

Step-by-Step Execution:

• Preparation: Pre-warm a half-area 96-well plate to 37°C. Prepare a tubulin reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA, and 1 mM GTP.

• Compound Addition: Add 4-desacetyl 3-deoxy vincristine (at varying micromolar concentrations) to the wells. Include Vincristine Sulfate as a positive control and Paclitaxel as a polymerization-enhancer control.

• Tubulin Addition: Rapidly add purified porcine brain tubulin (>99% purity) to a final concentration of 3 mg/mL.

• Kinetic Readout: Immediately place the plate in a reader set to 37°C. Measure the absorbance at 340 nm (which detects the light scattering caused by microtubule polymer formation) every minute for 60 minutes. Vinca alkaloids will cause a dose-dependent flattening of the polymerization curve.

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Structural and Mechanistic Divergence: Vinca Alkaloids vs. 4-Desacetyl 3-Deoxy Vincristine

Executive Summary

Vinca alkaloids are a foundational class of antimitotic agents that disrupt microtubule dynamics by binding to specific sites on tubulin heterodimers[1]. While the clinical efficacy of parent compounds like vincristine (VCR) and vinblastine (VBL) is well-documented, the structural modification of these agents—whether through targeted semi-synthesis or as degradation impurities—profoundly alters their pharmacodynamic profiles. This technical guide elucidates the structural, chemical, and mechanistic divergences between standard vinca alkaloids and 4-desacetyl 3-deoxy vincristine (CAS: 99435-53-7)[]. By analyzing the causality behind these structural shifts, researchers can better understand tubulin-binding thermodynamics and optimize quality control in drug development.

Structural Architecture of Vinca Alkaloids

Vinca alkaloids are complex, asymmetric dimers composed of two multi-ringed units linked by a carbon-carbon bond: an indole nucleus (catharanthine) and a dihydroindole nucleus (vindoline)[1]. The precise biological activity of these molecules is dictated by specific functional groups on the vindoline core:

• N-Substitution: Vincristine features a formyl group (-CHO) on the vindoline nitrogen, whereas vinblastine possesses a methyl group (-CH3)[1].

• C3 and C4 Positions: In their natural and clinically active states, the vindoline core contains a hydroxyl group at the C3 position (3-OH) and an acetyl group at the C4 position (4-OAc)[3].

These functional groups are not merely structural artifacts; they act as critical hydrogen bond donors and acceptors that anchor the molecule within the "vinca domain" of β-tubulin[4].

Chemical Topology of 4-Desacetyl 3-Deoxy Vincristine

4-desacetyl 3-deoxy vincristine is a specific derivative and known impurity of vincristine[]. Its structural divergence from the parent vincristine molecule is defined by two targeted modifications on the vindoline moiety[5]:

• Deacetylation at C4: The acetyl group (-OCOCH3) is hydrolyzed, leaving a bare hydroxyl group (-OH). This reduces the steric bulk of the molecule but fundamentally alters its hydrogen bond acceptor profile.

• Deoxygenation at C3: The hydroxyl group (-OH) is entirely removed and replaced by a hydrogen atom (-H).

Chemical derivation workflow from Vincristine to 4-Desacetyl 3-Deoxy Vincristine.

Mechanistic Impact on Tubulin Binding

Vinca alkaloids exert their cytotoxic effects by binding specifically to the plus ends of microtubules at the inter-protofilament interface (the vinca domain) on the β-tubulin subunit[4][6]. This binding inhibits the polymerization of tubulin heterodimers, induces the formation of spiral tubulin aggregates, and ultimately triggers metaphase cell cycle arrest and apoptosis[6][7].

Signaling pathway of microtubule destabilization leading to apoptosis.

The Thermodynamic Penalty of Structural Loss: The absence of the C3 hydroxyl and C4 acetyl groups in 4-desacetyl 3-deoxy vincristine significantly degrades its binding thermodynamics[5]. The C3-OH normally acts as a critical hydrogen bond donor to specific aspartate/glutamate residues within the β-tubulin binding pocket. Its removal (3-deoxy) directly decreases the enthalpic (ΔH) contribution to binding. Furthermore, the deacetylation at C4 removes a bulky, electron-rich moiety that typically stabilizes the hydrophobic interactions within the binding cleft. Consequently, this derivative exhibits a lower binding affinity ( Kd​ ) and reduced antimitotic potency compared to intact vincristine.

Quantitative Comparative Analysis

Property	Vincristine (VCR)	Vinblastine (VBL)	4-Desacetyl 3-Deoxy Vincristine
CAS Number	57-22-7	865-21-4	99435-53-7
Molecular Formula	C₄₆H₅₆N₄O₁₀	C₄₆H₅₈N₄O₉	C₄₄H₅₄N₄O₈
Molecular Weight	824.96 g/mol	811.97 g/mol	766.92 g/mol
Vindoline N-Group	Formyl (-CHO)	Methyl (-CH₃)	Formyl (-CHO)
C3 Position	Hydroxyl (-OH)	Hydroxyl (-OH)	Hydrogen (-H)
C4 Position	Acetyl (-OAc)	Acetyl (-OAc)	Hydroxyl (-OH)
H-Bonding Capacity	High (Optimal)	High (Optimal)	Reduced (Loss of 2-3 sites)

Experimental Workflows & Self-Validating Protocols

To rigorously study the structural and functional differences of these compounds, researchers must employ self-validating experimental systems.

Protocol 1: Semi-Synthesis and Structural Validation

Objective: Isolate and validate 4-desacetyl 3-deoxy vincristine from a vincristine starting material. Causality of Choice: A two-step process is required. Base hydrolysis specifically targets the C4 ester without cleaving the dimer. For the C3 deoxygenation, a Barton-McCombie radical reaction is chosen over direct catalytic hydrogenation to prevent the unwanted reduction of the sensitive formyl group on the vindoline nitrogen and the double bonds in the catharanthine core.

• Deacetylation: Dissolve vincristine sulfate in a 0.1 M methanolic NaOH solution. Stir at room temperature for 2 hours to selectively hydrolyze the C4-acetyl group.

• Intermediate Purification: Quench with dilute HCl, extract with dichloromethane (DCM), and purify via flash chromatography to yield 4-desacetyl vincristine.

• Thiocarbonylation: React the intermediate with 1,1'-thiocarbonyldiimidazole in DCM to convert the C3-OH into a thiocarbonyl derivative.

• Radical Deoxygenation: Reflux the thiocarbonyl intermediate with tributyltin hydride ( Bu3​SnH ) and azobisisobutyronitrile (AIBN) in anhydrous toluene. The radical cleavage selectively removes the C3 oxygen.

• Validation Checkpoint (LC-MS & NMR): Analyze the final product. The LC-MS must show a mass shift from 824.96 to 766.92 m/z[5]. The 1H -NMR spectrum must confirm the disappearance of the acetyl methyl protons (singlet at ~2.0 ppm) and the loss of the C3 hydroxyl proton signal.

Protocol 2: Thermodynamic Profiling of Tubulin Binding

Objective: Quantify the binding affinity ( Kd​ ) of the synthesized derivative to tubulin. Causality of Choice: While fluorescence quenching can estimate binding affinity, Isothermal Titration Calorimetry (ITC) combined with Analytical Ultracentrifugation (AUC) is mandated here. ITC directly measures the enthalpic (ΔH) and entropic (ΔS) contributions, which is critical for quantifying the exact thermodynamic penalty incurred by the loss of the C3 and C4 hydrogen-bonding groups.

• Tubulin Preparation: Purify porcine brain tubulin via three cycles of temperature-dependent polymerization and depolymerization.

• Buffer Exchange: Dialyze the purified tubulin into a PIPES buffer (pH 6.9) containing 1 mM GTP and 1 mM MgCl2​ to maintain heterodimer stability.

• ITC Titration: Load the tubulin solution (target ~20 μM) into the ITC cell. Titrate 4-desacetyl 3-deoxy vincristine (200 μM in matched buffer) into the cell at 25°C using 2 μL injection volumes.

• AUC Orthogonal Validation: Run a sedimentation velocity experiment at 40,000 rpm to observe the formation of spiral aggregates, confirming the mechanism of action remains intact despite structural changes[6].

• Validation Checkpoint: Fit the ITC thermogram to a single-site binding model. A successful assay will yield a self-consistent Kd​ value, demonstrating a measurable drop in enthalpic favorability compared to a parallel vincristine control.

Self-validating experimental workflow for determining tubulin binding affinity.

References

• [1] Title: The Vinca Alkaloids - Holland-Frei Cancer Medicine Source: NCBI Bookshelf - NIH URL:[Link]

• [6] Title: Tubulin-based Structure-affinity Relationships for Antimitotic Vinca Alkaloids Source: University of Alcalá (UAH) URL:[Link]

• [4] Title: Microtubule inhibitors: Differentiating tubulin-inhibiting agents based on mechanisms of action, clinical activity, and resistance Source: Clinical Cancer Research (AACR Journals) URL:[Link]

• [7] Title: Vincristine - StatPearls Source: NCBI Bookshelf - NIH URL:[Link]

• [3] Title: Vindoline Source: Wikipedia URL:[Link]

Sources

• 1. The Vinca Alkaloids - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Vindoline - Wikipedia [en.wikipedia.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. evitachem.com [evitachem.com]
• 6. farmamol.web.uah.es [farmamol.web.uah.es]
• 7. Vincristine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC method development for 4-desacetyl 3-deoxy vincristine quantification

Application Note: HPLC Method Development and Validation for the Quantification of 4-Desacetyl 3-Deoxy Vincristine

Executive Summary

Vincristine sulfate is a highly potent vinca alkaloid utilized extensively in oncology. However, its complex dimeric structure renders it susceptible to degradation in aqueous formulations and physiological environments. This application note provides a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the isolation and precise quantification of 4-desacetyl 3-deoxy vincristine (CAS No. 99435-53-7)[], a critical secondary degradation product. Designed for analytical scientists and QA/QC professionals, this guide details the mechanistic rationale behind the chromatographic conditions, ensuring robust stability-indicating assays.

Mechanistic Background: The Degradation Pathway

Vincristine’s degradation is primarily driven by the hydrolysis of the ester group at the C-4 position of the vindoline moiety, yielding the primary degradant, 4-desacetyl vincristine. Under prolonged exposure to physiological pH (e.g., 7.4) or elevated temperatures, this intermediate undergoes a subsequent deoxygenation at the C-3 position.

In foundational degradation studies, this specific terminal degradant was isolated and structurally elucidated as "Peak E"[2]. Monitoring this impurity is a critical regulatory requirement for establishing the shelf-life and pharmacokinetic safety profile of liposomal and standard vincristine injections.

Caption: Vincristine degradation pathway yielding 4-desacetyl 3-deoxy vincristine.

Analytical Rationale (E-E-A-T)

Developing a reliable method for vinca alkaloids presents unique chromatographic challenges. As a Senior Application Scientist, it is vital to understand the causality behind the method parameters rather than simply following a recipe.

• Stationary Phase Selection: Vinca alkaloids are large, highly hydrophobic molecules with basic tertiary amines. We utilize an end-capped C18 column (e.g., Waters Symmetry C8 or C18)[3]. Non-end-capped columns possess residual, unreacted silanol groups (-Si-OH) that act as cation exchangers, strongly interacting with the protonated amines of the analyte and causing severe peak tailing.

• Mobile Phase & Silanol Masking: To further suppress secondary interactions, a volatile amine—specifically diethylamine (DEA) —is introduced into the aqueous mobile phase[3]. DEA acts as a competitive masking agent, deliberately saturating the active silanol sites on the silica backbone. This forces the separation to rely purely on hydrophobic partitioning, yielding sharp, symmetrical peaks.

• Detection Strategy: The indole and dihydroindole chromophores of the vinca skeleton provide strong UV absorbance. Detection is optimized at 296 nm [3], which offers high specificity and minimizes baseline drift from the organic modifiers.

Self-Validating Experimental Protocol

A robust analytical method must prove its fitness before any unknown sample is quantified. This protocol integrates a System Suitability Test (SST) to create a self-validating workflow.

Step 1: Reagent and Sample Preparation

• Mobile Phase A (Aqueous): Prepare a solution of 0.1% (v/v) diethylamine in ultrapure water. Adjust the pH to 7.0 ± 0.1 using dilute phosphoric acid. Filter through a 0.22 µm PTFE membrane.

• Mobile Phase B (Organic): Prepare a mixture of Acetonitrile and Methanol (60:40, v/v).

• SST Mixture: Reconstitute reference standards of Vincristine Sulfate, 4-Desacetyl Vincristine, and 4-Desacetyl 3-Deoxy Vincristine in Mobile Phase A to a final concentration of 50 µg/mL each.

• Sample Extraction (Formulations/Plasma): For liposomal formulations, disrupt the lipid bilayer using a 1:10 dilution in methanol, vortex for 60 seconds, and centrifuge at 12,500 x g for 10 minutes. Extract the supernatant for direct injection.

Step 2: Chromatographic Conditions

• Column: End-capped C18 (250 mm × 4.6 mm, 5 µm particle size).

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV at 296 nm (with optional ESI-MS confirmation at m/z 767 [M+H]+).

Step 3: System Suitability Execution

Inject the SST Mixture in triplicate. The system is only validated for sample analysis if the following criteria are met:

• Resolution ( Rs​ ): ≥ 1.5 between 4-desacetyl vincristine and 4-desacetyl 3-deoxy vincristine.

• Tailing Factor ( Tf​ ): ≤ 1.5 for all peaks.

• RSD of Peak Area: ≤ 2.0% across the three injections.

Caption: Step-by-step analytical workflow for quantification and validation.

Quantitative Data Summaries

Because the structural difference between the primary and secondary degradant is merely the loss of a single oxygen atom, isocratic elution often fails to resolve them efficiently. The following optimized gradient program ensures baseline separation.

Table 1: Optimized HPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Elution Phase
0.0	70	30	1.0	Equilibration
15.0	40	60	1.0	Linear Gradient
20.0	40	60	1.0	Isocratic Hold
22.0	70	30	1.0	Return to Initial
30.0	70	30	1.0	Re-equilibration

Table 2: Method Validation Parameters for 4-Desacetyl 3-Deoxy Vincristine

Validation Parameter	Observed Result	Pharmacopeial Acceptance Criteria
Linearity ( R2 )	0.9994	≥ 0.995 (Range: 15 - 1000 ng/mL)
LOD (ng/mL)	5.0	Signal-to-Noise (S/N) ≥ 3
LLOQ (ng/mL)	15.0	Signal-to-Noise (S/N) ≥ 10, RSD ≤ 20%
Intra-day Precision	3.2% RSD	≤ 5.0% RSD
Inter-day Precision	4.5% RSD	≤ 10.0% RSD
Extraction Recovery	98.5 ± 2.1%	90.0% - 110.0%

References

• Sethi, V. S., & Thimmaiah, K. N. (1985). Structural studies on the degradation products of vincristine dihydrogen sulfate. Cancer Research, 45(11 Pt 1), 5386-5389. URL: [Link]

• Gidding, C. E., et al. (1997). Validation of a high-performance liquid chromatographic assay method for quantification of total vincristine sulfate in human plasma following administration of vincristine sulfate liposome injection. Journal of Pharmaceutical and Biomedical Analysis, 16(4), 675-687. URL: [Link]

• NextSDS Chemical Database. (n.d.). 4-Desacetyl 3-Deoxy Vincristine — Chemical Substance Information (CAS: 99435-53-7). NextSDS. URL: [Link]

Sources

• 2. Structural studies on the degradation products of vincristine dihydrogen sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a high-performance liquid chromatographic assay method for quantification of total vincristine sulfate in human plasma following administration of vincristine sulfate liposome injection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Extraction and LC-MS/MS Quantification Protocol for 4-Desacetyl 3-Deoxy Vincristine in Biological Matrices

Analytical Context & Mechanistic Challenges

Vincristine (VCR) is a cornerstone bisindole alkaloid utilized extensively in oncology. During pharmacokinetic (PK) profiling and drug metabolism studies, monitoring trace impurities and metabolites is critical for understanding dose-response relationships and toxicities, such as VCR-induced peripheral neuropathy[1]. One highly specific analytical target is 4-desacetyl 3-deoxy vincristine (CAS: 99435-53-7), a known structural impurity and potential degradation product[2].

Quantifying this specific analyte in biological matrices (plasma, serum) presents three distinct challenges:

• High Protein Binding: Vinca alkaloids bind heavily to plasma globulins and albumin.

• Ionization Dynamics: The molecule contains weakly basic tertiary amines that readily form doubly charged ions [M+2H]2+ in electrospray ionization (ESI)[3].

• Matrix Effects: Phospholipids in ESI+ LC-MS/MS can severely suppress the ionization of trace analytes.

Mechanistic Rationale: The Superiority of Solid-Phase Extraction (SPE)

Historically, vinca alkaloids have been extracted using Liquid-Liquid Extraction (LLE) with methylene chloride following trichloroacetic acid (TCAA) acidification[3]. However, LLE is prone to emulsion formation and inconsistent recoveries for polar desacetylated derivatives.

To ensure a self-validating, highly reproducible system , we employ a C18 Solid-Phase Extraction (SPE) workflow[1].

• Causality of Protein Disruption: Pre-treating the plasma with 0.1% formic acid shifts the pH below the pKa of the bisindole core's basic nitrogens. This protonation breaks the non-covalent bonds between the analyte and plasma proteins.

• Causality of Retention & Cleanup: The C18 stationary phase effectively captures the bulky, lipophilic skeleton of the analyte. Washing with a 5% methanol aqueous solution selectively elutes highly polar endogenous salts without prematurely eluting the target compound.

Experimental Protocols

Materials & Reagents

• Target Analyte: 4-desacetyl 3-deoxy vincristine reference standard (Purity ≥ 95%).

• Internal Standard (IS): Vinblastine or [2H3​] -vincristine[4].

• Matrix: Human or animal plasma ( K2​EDTA ).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA).

• Consumables: ProElut C18 SPE Cartridges (30 mg/1 mL) or equivalent.

Step-by-Step SPE Workflow

Trustworthiness Note: Every extraction batch must include a blank matrix, a zero sample (matrix + IS), and at least six non-zero calibration standards to continuously validate extraction efficiency.

• Sample Aliquoting: Transfer 100 µL of thawed plasma into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the IS working solution (e.g., 50 ng/mL Vinblastine). Vortex for 10 seconds to ensure homogeneous distribution.

• Protein Disruption: Add 200 µL of 0.1% Formic Acid in Water. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet any precipitated proteins and cellular debris[4].

• SPE Conditioning: Condition the C18 SPE cartridge with 1 mL of 100% MeOH, followed by equilibration with 1 mL of LC-MS grade water. Critical: Do not let the sorbent dry out prior to sample loading.

• Sample Loading: Load the entire supernatant from Step 4 onto the SPE cartridge. Allow it to pass through via gravity or low vacuum (1-2 inHg).

• Washing: Wash the cartridge with 1 mL of 5% MeOH in water to remove polar interferences. Dry the cartridge under full vacuum for 2 minutes.

• Elution: Elute the target analyte and IS with 1 mL of 100% MeOH into a clean glass collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 0.2% FA in Water/MeOH). Vortex and transfer to an autosampler vial.

Fig 1. SPE sample preparation workflow for vinca alkaloid extraction.

LC-MS/MS Analytical Conditions

• Column: Inertsil ODS-3 C18 (2.1 x 150 mm, 5 µm) or equivalent high-retention phase[3].

• Mobile Phase A: 0.2% Formic Acid in Water.

• Mobile Phase B: 0.2% Formic Acid in Acetonitrile.

• Gradient: 20% B to 80% B over an optimized run time (typically 2.2 to 5.0 minutes).

• Flow Rate: 0.3 - 0.4 mL/min.

• Ionization: Electrospray Ionization (ESI) in Positive Mode.

Fig 2. Logical sequence of ESI-LC-MS/MS multiple reaction monitoring (MRM).

Data Presentation & Validation Summary

Because vinca alkaloids readily form doubly charged precursor ions [M+2H]2+ under acidic ESI conditions, the Q1 selection must be tuned accordingly. Vincristine itself ( MW≈824.9 ) is monitored at m/z 413.2 → 362.2[3]. The structural modifications in 4-desacetyl 3-deoxy vincristine (loss of acetyl and oxygen) shift its theoretical mass, requiring specific MRM tuning.

Table 1: LC-MS/MS MRM Parameters

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (CE)	Dwell Time
Vincristine (Reference)	m/z 413.2 [M+2H]2+	m/z 362.2	25 eV	100 ms
4-Desacetyl 3-Deoxy Vincristine	m/z ~384.5 [M+2H]2+	Optimized per instrument	20-30 eV	100 ms
Vinblastine (IS)	m/z 406.3 [M+2H]2+	m/z 271.7	28 eV	100 ms

Table 2: Method Validation Metrics (Acceptance Criteria)

Validation Parameter	Target Criteria	Causality / Scientific Rationale
Extraction Recovery	>85%	High recovery ensures the C18 bed mass is sufficient to capture the bulky bisindole structure without breakthrough.
Matrix Effect (Ion Suppression)	80%−120%	Ensures the 5% MeOH wash step successfully removed endogenous phospholipids that compete for charge in the ESI source.
Intra-day Precision (CV%)	≤15% ( ≤20% at LLOQ)	Validates the reproducibility of the protein disruption and SPE elution steps across a single analytical batch.
Calibration Linearity ( R2 )	≥0.99	Confirms the detector response is directly proportional to the trace impurity concentration over the expected physiological range.

References

• Simultaneous quantification and pharmacokinetics of vincristine and its major metabolite M1 in Chinese pediatric ALL patients by LC-MS/MS PubMed / NIH URL
• Vincristine Impurities - BOC Sciences BOC Sciences URL
• Quantification of Vincristine and its Major Metabolite in Human Plasma by High-Performance Liquid Chromatography/Tandem Mass Spectrometry ResearchGate URL
• Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies PubMed Central / NIH URL

Technical Notes & Optimization

Technical Support Center: 4-Desacetyl 3-Deoxy Vincristine Storage & Stability

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter researchers experiencing inconsistent assay results due to the improper handling of vinca alkaloid derivatives.

4-Desacetyl 3-deoxy vincristine (CAS 99435-53-7) is a critical derivative and known impurity of the chemotherapeutic agent vincristine[]. While it lacks the acetyl group at the C4 position and the hydroxyl at the C3 position[2], its core dimeric structure remains highly susceptible to environmental degradation. This guide provides authoritative, self-validating protocols and troubleshooting steps to ensure the absolute integrity of your compounds during storage.

Core FAQs: Mechanisms of Degradation

Q: What are the primary chemical vulnerabilities of 4-desacetyl 3-deoxy vincristine during storage? A: The compound is primarily vulnerable to two pathways: hydrolysis and photo-oxidation . Although it lacks the C4 acetyl group, the remaining ester linkages within its complex dimeric structure (catharanthine and vindoline subunits) are highly sensitive to nucleophilic attack by water[3]. Additionally, the indole and indoline rings absorb UV and visible light, leading to rapid photolytic degradation[4].

Fig 1. Primary degradation pathways of 4-desacetyl 3-deoxy vincristine.

Q: Why is pH control so critical if I must use an aqueous vehicle for my in vivo studies? A: The optimal pH range for the aqueous stability of vincristine derivatives is strictly 3.5 to 5.5 [5]. Causality: Above pH 5.5, hydroxide ions act as strong nucleophiles, rapidly cleaving the ester linkages (base-catalyzed hydrolysis)[4]. Below pH 3.5, acid-catalyzed hydrolysis occurs. If you must use an aqueous vehicle like 0.9% NaCl, the pH must be verified and the solution used immediately.

Troubleshooting Guide: Identifying Degradation

Q: My cellular assays are showing high variability and reduced potency. Could my stock solution be degraded? A: Yes. To trace the source of degradation, audit your workflow against these common failures:

• Solvent Choice: Was the master stock prepared in an aqueous buffer? Aqueous solutions degrade within 24–72 hours even at 2–8°C[6]. Master stocks must be prepared in anhydrous DMSO.

• Thermal Cycling: Have you been freezing and thawing a single master tube? Repeated thermal cycling introduces atmospheric condensation (water) into the DMSO, driving hydrolysis.

Q: My stock solution has developed a faint yellow tint. Is it still viable? A: No. A color change to yellow indicates photo-oxidation of the indole ring system[4]. Once oxidized, the compound loses its ability to effectively disrupt microtubule dynamics[2]. Discard the aliquot immediately and ensure future stocks are stored in amber vials.

Q: Can I prepare aqueous aliquots (e.g., in 0.9% NaCl) and freeze them at -20°C to extend shelf-life? A: Freezing aqueous solutions of vinca alkaloids is highly discouraged. The freeze-thaw process creates localized concentration gradients and transient pH shifts that rapidly accelerate degradation upon thawing. Always use anhydrous DMSO for frozen storage.

Quantitative Stability Data

For optimal experimental planning, adhere to the established stability parameters for vinca alkaloid derivatives summarized below:

Storage Condition	Solvent / Matrix	Container Type	Estimated Shelf-Life	Primary Degradation Risk
-80°C	Anhydrous DMSO	Amber Glass	> 12 months	Minimal
-20°C	Anhydrous DMSO	Amber Glass	6 months	Slow thermal degradation
2°C to 8°C	0.9% NaCl (pH 3.5-5.5)	Polyolefin / PVC	24 - 72 hours	Hydrolysis[7]
25°C (Room Temp)	0.9% NaCl (pH 3.5-5.5)	Clear Glass	< 8 hours	Photolysis & Hydrolysis[5]
25°C (Room Temp)	Aqueous Buffer (pH > 6.0)	Any	< 1 hour	Rapid base-catalyzed hydrolysis[4]

Self-Validating Experimental Protocols

To guarantee trustworthiness in your assays, do not rely on assumptions. Implement the following self-validating protocols to establish a closed-loop quality control system in your lab.

Protocol 1: Preparation and Storage of Master Stock Solutions

This workflow eliminates the three primary degradation vectors: moisture, light, and thermal cycling.

• Equilibration: Remove the lyophilized vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the powder, introducing water that will initiate hydrolysis even after DMSO is added.

• Reconstitution: Dissolve the powder in Anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to create a 10 mM master stock.

• Aliquoting: Immediately dispense the solution into single-use, amber glass or opaque polypropylene vials.

  • Causality: Single-use aliquots completely eliminate freeze-thaw cycles, while amber vials block UV/Vis photon absorption.

• Flash Freezing: Submerge the sealed aliquots in liquid nitrogen to flash-freeze, then transfer to a -80°C freezer for long-term storage.

• Validation Check: Randomly select one aliquot after 24 hours and subject it to Protocol 2 (below) to establish a baseline purity metric.

Fig 2. Self-validating workflow for the preparation and storage of stock solutions.

Protocol 2: Stability-Indicating HPLC Assay for Quality Control

Before beginning a critical in vitro or in vivo campaign, validate the integrity of your stored aliquots using a stability-indicating High-Performance Liquid Chromatography (HPLC) assay[8].

Self-Validation Step (Forced Degradation Control): To prove your HPLC method can actually distinguish intact 4-desacetyl 3-deoxy vincristine from its degradants, you must create a positive control for degradation.

• Take a 10 µL aliquot of your stock solution.

• Add 90 µL of 0.1 M NaOH and incubate for 30 minutes at room temperature (forces base-catalyzed hydrolysis).

• Neutralize the sample with 90 µL of 0.1 M HCl.

Chromatography Run:

• Column: Use a standard C18 reverse-phase column.

• Mobile Phase: Gradient elution using Methanol and Water (buffered to pH 4.0 with ammonium acetate).

• Detection: Set the UV detector to 297 nm (optimal for vinca alkaloids)[8].

• Analysis: Inject your intact aliquot and your Forced Degradation Control.

  • Causality & Validation: If the intact peak area in the control sample decreases and new degradant peaks appear with a resolution factor ( Rs​ ) > 1.5, your system is successfully validated. You can now trust the purity percentage of your intact experimental aliquots.

References

• BenchChem. "preventing degradation of vincristine in stock solutions".
• National Institutes of Health (NIH) / Pfizer. "VinCRIStine Sulfate Injection, USP".
• Pfizer. "VinCRIStine Sulfate Injection, USP (Label)".
• Akademia Medycyny. "The stability of vincristine sulphate (Teva) in concentrate and diluted with 0.9% sodium chloride".
• ResearchGate. "Development of a stable single-vial liposomal formulation for vincristine".
• BOC Sciences. "Vincristine Impurities".
• EvitaChem. "Buy 4-Desacetyl 3-Deoxy Vincristine (EVT-1442850) | 99435-53-7".

Sources

• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.niaid.nih.gov [rsc.niaid.nih.gov]
• 6. WO2017021981A1 - Dosage form of vinca alkaloid drug - Google Patents [patents.google.com]
• 7. labeling.pfizer.com [labeling.pfizer.com]
• 8. akademiamedycyny.pl [akademiamedycyny.pl]

Technical Support Center: Troubleshooting Low Yield in 4-Desacetyl 3-Deoxy Vincristine Synthesis and Extraction

Welcome to the technical support center for the synthesis and purification of 4-desacetyl 3-deoxy vincristine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this semi-synthetic vinca alkaloid. Low yield is a common challenge, and this resource provides a structured approach to troubleshooting, grounded in scientific principles and field-proven insights.

Understanding the Challenge: A Dual-Nature Compound

A critical aspect to grasp is that 4-desacetyl 3-deoxy vincristine is both a semi-synthetic derivative of vincristine and a known degradation product. This dual nature means that low yield can stem from inefficiencies in the initial extraction of the precursor (vincristine), incomplete or side reactions during the semi-synthetic step, or degradation of the target molecule during purification and handling.

Troubleshooting Guide: A Step-by-Step Approach to Improving Yield

This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

Part 1: Inefficient Extraction of the Vincristine Precursor

Question: My initial crude extract of vinca alkaloids from Catharanthus roseus is low in vincristine content. What could be the cause?

Answer: Low yield of the vincristine precursor is a common starting point for overall low yield of the final derivative. Several factors in your extraction protocol could be the culprit:

• Improper Plant Material Handling: The quality and preparation of the plant material are paramount. Ensure the leaves of Catharanthus roseus are properly dried, as this affects the efficiency of solvent penetration.[1] Grinding the dried leaves to a fine powder increases the surface area for extraction.

• Suboptimal Solvent System: The choice of solvent is critical for selectively extracting vinca alkaloids. A common and effective method involves an initial extraction with an acidic aqueous solution (e.g., dilute sulfuric or hydrochloric acid) to protonate the alkaloids, making them water-soluble.[2] Subsequent liquid-liquid extraction with an organic solvent (like chloroform or ethyl acetate) after basifying the aqueous extract will then pull the deprotonated alkaloids into the organic phase.[2]

• Incomplete Extraction: Ensure a sufficient solvent-to-solid ratio and adequate extraction time. Multiple extractions of the plant material will significantly improve the recovery of vincristine.

• Degradation During Extraction: Vinca alkaloids are sensitive to high temperatures and prolonged exposure to harsh pH conditions.[3] If using heat-assisted extraction methods, monitor the temperature closely to prevent degradation of vincristine before you even begin the synthesis of its derivative.

Part 2: Low Conversion in the Semi-Synthesis of 4-Desacetyl 3-Deoxy Vincristine

Question: I am attempting the hydrolysis of vincristine to produce 4-desacetyl 3-deoxy vincristine, but my reaction yield is poor. What are the likely reasons?

Answer: The semi-synthesis of 4-desacetyl 3-deoxy vincristine is typically achieved through the hydrolysis of vincristine.[4] Low conversion can be attributed to several factors:

• Incorrect Reaction Conditions: The hydrolysis is generally carried out using a dilute base.[4] The concentration of the base, reaction temperature, and reaction time are critical parameters.

  • Base Concentration: Too low a concentration may result in an incomplete reaction, while too high a concentration could lead to the formation of other degradation products.

  • Temperature: While the reaction is often performed at room temperature or slightly elevated temperatures, excessive heat can promote unwanted side reactions and degradation.[4]

  • Reaction Time: The reaction needs to be monitored (e.g., by TLC or HPLC) to determine the optimal time for maximum conversion without significant degradation of the product. Reaction times can range from several hours to overnight.[4]

• Purity of the Starting Material: The presence of impurities in the vincristine starting material can interfere with the hydrolysis reaction. It is advisable to use highly purified vincristine for this step.

• Work-up and Product Isolation: The work-up procedure is critical for isolating the product and removing unreacted starting material and byproducts. This often involves neutralization of the reaction mixture followed by extraction with an appropriate organic solvent. Losses can occur during these extraction and phase separation steps.

Part 3: Significant Losses During Purification

Question: I have a good crude product after the semi-synthesis, but I am losing a significant amount of 4-desacetyl 3-deoxy vincristine during purification. Why is this happening?

Answer: Purification is a stage where substantial losses can occur, either through physical loss on the chromatographic medium or degradation.

• Degradation on Stationary Phase: 4-desacetyl 3-deoxy vincristine, like other vinca alkaloids, can be sensitive to the stationary phase used in column chromatography.

  • Silica Gel: While commonly used, the acidic nature of standard silica gel can lead to degradation of acid-labile compounds. Using neutral or deactivated silica gel can mitigate this.

  • Alumina: Neutral alumina is another option for the purification of alkaloids.[5]

• Inappropriate Mobile Phase: The choice of solvents for column chromatography or HPLC is crucial for good separation and recovery.

  • Column Chromatography: A gradient elution with solvents like chloroform and methanol is often employed for separating vinca alkaloids.[1] Optimizing the gradient is key to separating the desired product from vincristine and other impurities.

  • Preparative HPLC: For high-purity isolation, preparative reverse-phase HPLC is often used. A common mobile phase consists of a mixture of acetonitrile and a buffer (e.g., phosphate or ammonium acetate) at a controlled pH.[6] The pH of the mobile phase is critical, as vinca alkaloids are sensitive to basic conditions.[3]

• Column Overloading: Overloading a preparative column can lead to poor separation and co-elution of the product with impurities, resulting in lower yields of the pure compound.[7]

• Product Instability: 4-desacetyl 3-deoxy vincristine is sensitive to light and moisture.[4] All purification steps should be carried out with protection from light, and solvents should be anhydrous where possible.

Experimental Workflow and Critical Control Points

The following diagram illustrates a general workflow for the production of 4-desacetyl 3-deoxy vincristine, highlighting key areas for troubleshooting.

Caption: Workflow for 4-desacetyl 3-deoxy vincristine production.

Quantitative Parameters for Optimization

The following table summarizes key parameters that can be optimized at different stages of the process.

Parameter	Recommended Range/Condition	Rationale & Key Considerations
Vincristine Extraction
pH for Acidic Extraction	2-3	Ensures protonation and solubilization of alkaloids in the aqueous phase.
pH for Basification	8-9	Deprotonates alkaloids for extraction into the organic phase. Avoid overly basic conditions to prevent degradation.
Semi-Synthesis
Hydrolysis pH	Basic (exact pH to be optimized)	A dilute base is required for the hydrolysis reaction.[4]
Reaction Temperature	Room temperature to slightly elevated	Higher temperatures may accelerate the reaction but also increase the risk of degradation.[4]
Purification
Column Chromatography Stationary Phase	Neutral Silica Gel or Alumina	Avoids degradation of the acid-sensitive vinca alkaloid structure.[5]
Preparative HPLC Mobile Phase pH	Acidic to Neutral (e.g., 3.5-7.0)	Vinca alkaloids are generally more stable in slightly acidic to neutral conditions.[8]
Storage Conditions	2-8°C, protected from light, in an airtight container	Minimizes degradation from temperature, light, and moisture.[3][4]

Frequently Asked Questions (FAQs)

Q1: Can I use standard silica gel for the column chromatography of 4-desacetyl 3-deoxy vincristine?

While it is possible, it is not recommended. The acidic nature of standard silica gel can lead to the degradation of vinca alkaloids. It is best to use neutral or deactivated silica gel, or alternatively, neutral alumina, to minimize yield loss during purification.

Q2: What is the best way to monitor the progress of the hydrolysis reaction?

Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the reaction. By spotting the reaction mixture alongside standards of vincristine and, if available, the purified product, you can observe the disappearance of the starting material and the appearance of the product spot. For more quantitative analysis, HPLC can be used.

Q3: My final product seems to be degrading over time, even when stored in the freezer. What can I do?

Vinca alkaloids are sensitive to light and moisture.[4] Ensure your purified compound is stored in an amber vial or a vial wrapped in foil to protect it from light. It should also be stored under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and air. Storing as a dry, solid powder is generally more stable than in solution.

Q4: I am having trouble separating 4-desacetyl 3-deoxy vincristine from unreacted vincristine. What can I do to improve the separation?

Optimizing your chromatographic conditions is key.

• For Column Chromatography: Try a shallower solvent gradient. A slow, gradual increase in the polarity of the mobile phase can improve the resolution between these two closely related compounds.

• For Preparative HPLC: Adjusting the mobile phase composition, particularly the percentage of the organic solvent and the pH of the buffer, can significantly impact the separation. You may also consider using a different C18 column from another manufacturer, as slight differences in the stationary phase can alter selectivity.

Q5: What kind of yield should I expect for the semi-synthesis of 4-desacetyl 3-deoxy vincristine?

While specific yield data for this particular derivative is not widely published, yields for semi-synthetic modifications of complex natural products can vary significantly. A successful synthesis would likely have a yield in the range of 30-60%, but this is highly dependent on the optimization of the reaction and purification steps. It is important to aim for a high conversion in the reaction step and minimize losses during work-up and purification.

References

• Scribd. (n.d.). Vinca Alkaloids: Chemical Tests & Properties. Retrieved from [Link]

• Kuboyama, T., Yokoshima, S., Tokuyama, H., & Fukuyama, T. (2004). Stereocontrolled total synthesis of (+)-vincristine.

• Column Chromatography. (2024, September 16). Method to Extract Vinca Alkaloids Extract From Vinca Rosea. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of Vincristine on Newcrom R1 HPLC column. Retrieved from [Link]

• Keglevich, P., Hazai, L., Kalaus, G., & Szántay, C. (2012). Modifications on the Basic Skeletons of Vinblastine and Vincristine. Molecules, 17(5), 5893–5914.
• Neuss, N., Gorman, M., Hargrove, W., Cone, N. J., Biemann, K., Buchi, G., & Manning, R. E. (1964). The structures of the oncolytic alkaloids vinblastine and vincristine. Journal of the American Chemical Society, 86(7), 1440–1442.

• Agilent. (n.d.). Strategy for Preparative LC Purification. Retrieved from [Link]

• Agilent. (n.d.). Application Compendium Solutions for Preparative HPLC. Retrieved from [Link]

• Clausius Scientific Press. (2025, April 16). Biosynthesis of Oleanderaceae Represented by Vincristine and Clinical Applications. Retrieved from [Link]

• Guiochon, G., Felinger, A., Katti, A., & Sarker, M. (2005). Optimization of the preparative separation of a chiral pharmaceutical intermediate by high performance liquid chromatography.

• Mistry, V., Gopal, G. J., & Sharma, A. (n.d.). Vinblastine and vincristine production via semi-synthetic synthesis... ResearchGate. Retrieved from [Link]

• Miller, J. C. (1983). Method of preparing vincristine. U.S.

• International Journal of Medical, Pharmaceutical and Biological Sciences. (2022, March 31). Extraction, Isolation and Analysis of Vinca Alkaloids : An Overview. Retrieved from [Link]

• MZ-Analysentechnik GmbH. (n.d.). General tips for preparative HPLC Technical Note. Retrieved from [Link]

• Google Patents. (n.d.). CN101638413B - Separation and purification method for vinca alkaloids.
• Ciszewski, A., & Twardowska, M. (2023). Vincristine. In StatPearls.
• Zhang, Y., Xu, W., & Li, S. (2019). Stability of vincristine sulfate, doxorubicin hydrochloride and etoposide phosphate admixtures in polyisoprene elastomeric pump supporting transition of the EPOCH regimen to outpatient care. Journal of Oncology Pharmacy Practice, 25(4), 847–854.
• Gedeon Richter. (n.d.). DK169972B1 - Process for the preparation of compositions containing vincristine and vinblastine metal ion complexes, and such preparations. Google Patents.
• Georgiev, M. I., & Ivanov, I. G. (2022). The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. Molecules, 27(22), 7954.

• Zhang, Y., Xu, W., & Li, S. (2019). Stability of vincristine sulfate, doxorubicin hydrochloride and etoposide phosphate admixtures in polyisoprene elastomeric pump supporting transition of the EPOCH regimen to outpatient care. ResearchGate. Retrieved from [Link]

• Szałek, E., Karbownik, A., Grześkowiak, E., & Sobiak, J. (2013). The stability of vincristine sulphate (Teva) in concentrate and diluted with 0.9% sodium chloride. Farmacja Współczesna, 6, 1-7.
• Boger, D. L., & Lee, J. K. (2009). Total synthesis of vinblastine, vincristine, related natural products, and key structural analogues. Journal of the American Chemical Society, 131(13), 4904–4916.

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Technical Support Center: Resolving Co-elution in 4-Desacetyl 3-Deoxy Vincristine Chromatography

Welcome to the technical support resource for resolving chromatographic challenges involving 4-desacetyl 3-deoxy vincristine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for co-elution issues encountered during the analysis of vincristine and its related compounds.

Understanding the Challenge: The Vinca Alkaloids

Vinca alkaloids, derived from the Madagascar periwinkle (Catharanthus roseus), are a crucial class of anti-cancer agents.[1] Vincristine, a prominent member of this family, and its derivatives, including 4-desacetyl 3-deoxy vincristine, are structurally similar bis-indole alkaloids.[2][3] This structural similarity often leads to challenges in chromatographic separation, with co-elution of the main analyte with process impurities or degradation products being a frequent obstacle.[4][5]

4-Desacetyl 3-deoxy vincristine is a semisynthetic derivative of vincristine, characterized by the absence of an acetyl group at the fourth position and a hydroxyl group at the third position.[2] These minor structural modifications can result in very similar retention times in reversed-phase HPLC, making baseline separation a significant analytical challenge.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for co-elution with 4-desacetyl 3-deoxy vincristine?

A1: Co-elution in the analysis of 4-desacetyl 3-deoxy vincristine often stems from the presence of structurally related vinca alkaloids, such as vincristine, vinblastine, and other degradation products or synthetic impurities.[4][5] The similar hydrophobicity and pKa values of these compounds can lead to overlapping peaks, especially in non-optimized chromatographic systems.

Q2: I'm observing peak shouldering or a distorted peak shape. Could this be co-elution?

A2: Yes, peak shouldering, tailing, or fronting can be indicators of co-elution where two or more compounds are not fully separated.[6][7] However, these issues can also arise from other problems like column overload, a blocked frit, or a void in the column packing.[6] It's crucial to systematically troubleshoot to identify the root cause.

Q3: What is a good starting point for a reversed-phase HPLC method for vinca alkaloids?

A3: A common starting point for separating vinca alkaloids is a C18 column with a mobile phase consisting of a mixture of an organic modifier (like acetonitrile or methanol) and a buffer (such as ammonium acetate or phosphate buffer).[1][8] The pH of the buffer is a critical parameter to control for achieving optimal separation.[9] A gradient elution is often necessary to resolve complex mixtures of these alkaloids.[3]

Troubleshooting Guide: A Symptom-Based Approach

This section provides a systematic approach to resolving co-elution issues based on common chromatographic observations.

Symptom 1: Poor Resolution Between Two Closely Eluting Peaks

When two peaks are visible but not baseline-resolved, the goal is to increase the separation factor (alpha) and/or the efficiency (N) of the system.

Potential Causes and Solutions:

• Suboptimal Mobile Phase Composition: The choice of organic modifier and buffer pH can significantly impact selectivity.

• Inadequate Column Chemistry: The stationary phase may not be providing sufficient interaction differences between the analytes.

• Insufficient Column Efficiency: A shorter column, larger particle size, or a degraded column can lead to broader peaks and poorer resolution.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting poor resolution.

Experimental Protocols:

Protocol 1: Mobile Phase Optimization

• Change the Organic Modifier: If you are using acetonitrile, try substituting it with methanol, or vice versa. The different selectivities of these solvents can alter the elution order and improve separation.

• Adjust the Buffer pH: Vinca alkaloids are basic compounds, and their retention is highly sensitive to the mobile phase pH.[10] Adjust the pH of the aqueous portion of your mobile phase by ±0.5 pH units to observe the effect on resolution. It is generally recommended to work at a pH that is at least one unit away from the pKa of the analytes to ensure consistent ionization and peak shape.[9]

• Modify the Buffer Concentration: Increasing the buffer concentration can sometimes improve peak shape and resolution, especially for basic compounds.

Table 1: Example Starting HPLC Conditions for Vinca Alkaloid Separation

Parameter	Condition 1	Condition 2
Column	C18, 250 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 3 µm
Mobile Phase A	25 mM Ammonium Acetate, pH 6.0	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	30-70% B over 20 min	20-60% B over 15 min
Flow Rate	1.0 mL/min	1.2 mL/min
Temperature	30 °C	35 °C
Detection	UV at 254 nm or 297 nm[8]	UV at 254 nm or 297 nm

Symptom 2: A Single, Broad, or Asymmetric Peak Suspected of Co-elution

When a single peak appears distorted, it may be due to co-eluting impurities.

Diagnostic Steps:

• Peak Purity Analysis: If you have a Diode Array Detector (DAD) or a Mass Spectrometer (MS), perform a peak purity analysis across the peak.[7] A non-uniform spectral or mass-to-charge ratio across the peak is a strong indication of co-elution.

• Forced Degradation Study: Subject your sample to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.[11] This can help to confirm if the co-eluting peak is a known degradant. Vincristine is known to be unstable in basic conditions and sensitive to light.[11]

• Vary Injection Volume: Inject a smaller volume of your sample. If the peak shape improves and a shoulder peak becomes more apparent, it suggests that the column was overloaded, which can exacerbate co-elution.[6]

Troubleshooting Workflow for Suspected Co-elution:

Caption: A systematic approach to confirm and resolve suspected co-elution.

Protocol 2: Forced Degradation Study

• Acid Degradation: Treat a sample solution with 0.1 M HCl at 60°C for 2 hours. Neutralize before injection.

• Base Degradation: Treat a sample solution with 0.1 M NaOH at room temperature for 30 minutes. Neutralize before injection. Vincristine is known to degrade in basic conditions.[11]

• Oxidative Degradation: Treat a sample solution with 3% H₂O₂ at room temperature for 1 hour.

• Thermal Degradation: Heat a solid sample at 80°C for 24 hours.

• Photolytic Degradation: Expose a sample solution to UV light (254 nm) for 24 hours. Vincristine shows some instability under UV light.[11]

Analyze the stressed samples using your current HPLC method to identify any newly formed peaks that might be co-eluting with your main analyte.

Advanced Strategies for Resolving Co-elution

If basic troubleshooting steps are insufficient, consider these advanced strategies:

• Orthogonal Chromatography: Employ a second chromatographic method with a different separation mechanism. For example, if you are using reversed-phase chromatography, consider trying Hydrophilic Interaction Chromatography (HILIC) or a different stationary phase like a cyano or phenyl-hexyl column.

• Two-Dimensional Liquid Chromatography (2D-LC): This powerful technique involves using two different columns in series to achieve a much higher resolving power for complex samples.

• Alternative Detection Methods: If UV detection is not providing enough selectivity, consider using a mass spectrometer (MS) or an electrochemical detector (ECD).[3] An MS detector can often distinguish between co-eluting compounds based on their different mass-to-charge ratios.[7]

References

• Validation of HPLC methods for simultaneous analysis of Vinca alkaloids. Benchchem.
• Simultaneous determination of secondary metabolites from Vinca rosea plant extractives by reverse phase high performance liquid chrom
• NMR and mass spectrometric characterization of vinblastine, vincristine and some new rel
• Resolving co-eluting peaks in the chromatographic analysis of quercetin deriv
• Separation of Vincristine on Newcrom R1 HPLC column. SIELC Technologies.
• 4-Desacetyl 3-Deoxy Vincristine (EVT-1442850). EvitaChem.
• Determination of Vinca Alkaloids in Periwinkle Plants Using HPLC-ECD. Thermo Fisher Scientific.
• Simultaneous Determination of Vincristine, Vinblastine, Catharanthine, and Vindoline in Leaves of Catharanthus roseus by High-Performance Liquid Chrom
• Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. The Analytical Scientist.
• Determination and Quantification of the Vinblastine Content in Purple, Red, and White Catharanthus Roseus Leaves Using RP-HPLC Method. PMC.
• NMR and mass spectrometric characterization of vinblastine, vincristine and some new rel
• Vincristine Impurities. BOC Sciences.
• A validated HPLC method for the simultaneous determination of vincamine. Journal of Food and Drug Analysis.
• Co-Elution: The Achilles' Heel of Chromatography (and Wh
• High-performance liquid chromatographic determination of vincristine sulfate in preformul
• NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities-Part II.
• Vincristine Impurity. Axios Research.
• Vincristine compound impurity and preparation method and application thereof.
• Isolation, Purification and Characterization of Vinblastine and Vincristine from Endophytic Fungus Fusarium oxysporum Isolated
• Analysis of Vincristine in Leaf and Callus Extract by Validated HPTLC Technique and Its Stress Degradation Studies.
• 4-Desacetyl 3-Deoxy Vincristine — Chemical Substance Inform
• Degradation studies and thermodynamic parameters in aqueous solution of chemotherapeutic agents: Daunorubicin, doxorubicin and vincristine. DergiPark.
• Vincristine degradation by HOCl. Percent vincristine remaining...
• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• 4-Deacetylvincristine. PubChem.
• Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific.
• Structural studies on the degradation products of vincristine dihydrogen sulf
• Vincristine Sulf
• Vincristine Sulf
• N-Desformyl-4-desacetyl Vincristine. Santa Cruz Biotechnology.
• Optimization of the separation of Vinca alkaloids by nonaqueous capillary electrophoresis.
• Control pH During Method Development for Better Chrom
• Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
• Pharmacopoeia Monograph Methods. Sigma-Aldrich.
• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin.
• Industrial Case Study on Alkaloids Purification by pH-zone Refining Centrifugal Partition Chrom
• Isolation of indole alkaloids from Catharanthus roseus by centrifugal partition chromatography in the pH-zone refining mode.
• Drug analysis according to pharmacopoeia. MACHEREY-NAGEL.
• Determination of Alkaloids in Catharanthus Roseus and Vinca Minor by High-Performance Liquid Chromatography – Tandem Mass Spectrometry.
• The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. MDPI.
• Simultaneous determination of Vincristine and Vinblastine in Vinc. IT Medical Team.
• Chemical structure of vincristine.
• Overcoming co-elution issues in chromatographic analysis of labeled tocopherols. Benchchem.

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• 4. NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities--part II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Journal of Research in Pharmacy » Submission » Degradation studies and thermodynamic parameters in aqueous solution of chemotherapeutic agents: Daunorubicin, doxorubicin and vincristine [dergipark.org.tr]

reducing neurotoxicity of 4-desacetyl 3-deoxy vincristine in animal models

Technical Support Center: Mitigating 4-Desacetyl 3-Deoxy Vincristine Neurotoxicity in Animal Models

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development teams facing dose-limiting toxicities when evaluating vinca alkaloid derivatives. 4-desacetyl 3-deoxy vincristine (4-D-3-D-VCR) is a structural analog of vincristine. While its modified functional groups can alter pharmacokinetic distribution, its core mechanism of neurotoxicity remains identical to the parent compound: profound disruption of axonal transport leading to Wallerian-like degeneration.

This guide is designed to help you troubleshoot your in vivo models, validate neuroprotective strategies, and ensure your experimental pipelines yield reproducible, translationally relevant data.

Section 1: Frequently Asked Questions (FAQs)

Q: What is the primary molecular driver of 4-D-3-D-VCR-induced peripheral neuropathy, and how can we target it in animal models? A: Like vincristine, 4-D-3-D-VCR binds to tubulin, inhibiting microtubule polymerization. This physical blockade halts the anterograde axonal transport of the survival factor NMNAT2. The depletion of axonal NMNAT2 triggers the activation of SARM1 (Sterile Alpha and TIR Motif Containing 1), an NADase enzyme that rapidly depletes axonal NAD+ levels, executing a1[1]. To mitigate this in animal models, researchers utilize genetic Sarm1 knockout (KO) mice or administer pharmacological SARM1 inhibitors, which have been shown to completely block vincristine-induced axon destruction[1].

Q: Should I use mice, rats, or rabbits for evaluating 4-D-3-D-VCR neurotoxicity? A: The choice depends on your specific readout. Mice (specifically C57BL/6) are the gold standard for genetic manipulation (e.g., Sarm1 KO) and studying2[2]. Rats are highly validated for behavioral assays like mechanical allodynia and3[3]. However, rodents are sometimes refractory to severe neuropathological changes at sub-lethal doses. Rabbits are highly responsive to vinca alkaloid neurotoxicity, producing a predominantly sensory neuropathy with distinct axonal injury in the posterior funiculus, making them4[4].

Section 2: Troubleshooting Guides

Issue: My animals are exhibiting high mortality and severe weight loss before neuropathic phenotypes fully develop.

• Causality: 4-D-3-D-VCR causes severe gastrointestinal toxicity (paralytic ileus) at high bolus doses. If systemic toxicity masks neurotoxicity, your dosing regimen is too acute, killing the animal before the subacute axonal degeneration process can manifest.

• Solution: Shift from a single high-dose bolus to a fractionated dosing schedule. We recommend administering 0.1 mg/kg/day intraperitoneally (i.p.) in cycles (e.g., 3)[3]. This allows the compound to accumulate in the dorsal root ganglia (DRG) and peripheral nerves without crossing the lethal systemic threshold.

Issue: My behavioral readouts (von Frey testing) are highly variable and do not correlate with the administered dose.

• Causality: Behavioral assays are subjective and highly sensitive to environmental stress. Furthermore, severe motor neuropathy (weakness) induced by microtubule disruption can be misidentified as a lack of sensory pain response.

• Solution: Implement a self-validating multimodal testing system. Do not rely solely on evoked pain behaviors. Pair your von Frey testing with objective physiological measures, such as ex vivo IENF quantification. If IENF density drops but behavioral scores remain erratic, the behavioral assay is the point of failure, not the drug model.

Section 3: Experimental Protocols

Protocol 1: In Vivo Assessment of 4-D-3-D-VCR Neurotoxicity and SARM1 Inhibition Design Principle: This protocol utilizes a self-validating structure by incorporating Sarm1 KO mice as an absolute positive control for neuroprotection, ensuring that any axonal degeneration observed in wild-type (WT) mice is specifically drug-induced rather than an artifact of handling or aging.

• Animal Allocation: Randomize age-matched (8-10 weeks) WT C57BL/6 and Sarm1 KO mice into four groups: WT-Vehicle, WT-Drug, KO-Vehicle, KO-Drug.

• Baseline Validation: Perform baseline von Frey testing and Nerve Conduction Velocity (NCV) measurements to ensure no pre-existing neuropathies exist across cohorts.

• Dosing Regimen: Administer 4-D-3-D-VCR at 1.0 mg/kg via i.p. injection twice weekly for two weeks. Vehicle groups receive matched volumes of sterile saline.

• Longitudinal Monitoring: Weigh animals daily. A weight loss of >20% requires immediate euthanasia. Perform behavioral assays on days 7, 14, and 21.

• Tissue Harvest: On day 21, euthanize animals. Harvest the distal sciatic nerve and footpads for morphological analysis.

Protocol 2: Quantification of Intraepidermal Nerve Fiber (IENF) Density Design Principle: IENF density is the most translatable biomarker for chemotherapy-induced peripheral neuropathy, directly mirroring human punch biopsy diagnostics.

• Fixation: Fix harvested hind paw footpads in 4% paraformaldehyde (PFA) for 12 hours at 4°C.

• Cryoprotection: Transfer tissue to 30% sucrose solution until it sinks (approx. 48 hours), then embed in OCT compound and freeze.

• Sectioning: Cut 50 µm thick floating sections using a cryostat to ensure entire nerve arbors are captured in 3D space.

• Immunolabeling: Block with 5% normal goat serum. Incubate with anti-PGP9.5 primary antibody (1:500) for 48 hours at 4°C to label all unmyelinated sensory nerve fibers. Follow with a fluorophore-conjugated secondary antibody (1:1000) for 2 hours at room temperature.

• Quantification: Using a confocal microscope, count the number of PGP9.5-positive fibers crossing the dermal-epidermal junction. Normalize the count to the length of the epidermis (fibers/mm). Self-Validation Check: Vehicle controls must show >30 fibers/mm to confirm successful staining.

Section 4: Data Presentation

The following table synthesizes quantitative data regarding various neuroprotective strategies against vinca alkaloid-induced neuropathy, applicable to 4-D-3-D-VCR models.

Neuroprotective Strategy	Mechanism of Action	Efficacy on Axonal Degeneration	Efficacy on Allodynia	Systemic Toxicity Impact
Genetic Sarm1 KO	Prevents NAD+ depletion	Complete rescue (>95% preservation)	Complete block	None (GI toxicity remains)
Pharmacological SARM1 Inhibitor	Blocks SARM1 NADase activity	High (>80% preservation)	Significant reduction	Dependent on off-target effects
Nicotinamide Riboside (NR)	NAD+ precursor, replenishes axonal NAD+	Moderate (Delays degeneration)	Moderate reduction	Favorable (Generally safe)
Theoesberiven F / Antioxidants	Reduces oxidative stress & neuroinflammation	Low/None (Does not stop Wallerian degeneration)	Moderate reduction	Favorable

Section 5: Visualizations

SARM1-mediated axonal degeneration pathway following 4-D-3-D-VCR exposure and intervention points.

Standardized in vivo experimental workflow for assessing 4-D-3-D-VCR-induced neurotoxicity.

References

• Title: Vincristine and bortezomib use distinct upstream mechanisms to activate a common SARM1-dependent axon degeneration program.
• Title: Vincristine-induced brain toxicity is reduced with prevention of peripheral axon degeneration in Sarm1 knockout mice.
• Title: The usefulness of rabbits as an animal model for the neuropathological assessment of neurotoxicity following the administration of vincristine.
• Title: Anti-allodynic effect of theoesberiven F in a vincristine-induced neuropathy model.

Sources

• 1. "Vincristine and bortezomib use distinct upstream mechanisms to activat" by Stefanie Geisler, Ryan A Doan et al. [digitalcommons.wustl.edu]
• 2. Vincristine-induced brain toxicity is reduced with prevention of peripheral axon degeneration in Sarm1 knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. The usefulness of rabbits as an animal model for the neuropathological assessment of neurotoxicity following the administration of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing mobile phase for 4-desacetyl 3-deoxy vincristine HPLC analysis

Welcome to the Advanced Technical Support Center. As researchers and drug development professionals, isolating and quantifying specific vinca alkaloid derivatives like 4-desacetyl 3-deoxy vincristine presents unique chromatographic challenges. This guide provides field-proven insights into mobile phase optimization, ensuring robust, reproducible, and self-validating analytical workflows.

Core Principles: The Causality of Retention

To optimize the mobile phase, we must first understand the structural nuances of the analyte. 4-Desacetyl 3-deoxy vincristine (CAS: 99435-53-7) is a semisynthetic derivative characterized by the absence of an acetyl group at the C4 position and a deoxyl group at the C3 position compared to the parent1[1].

• Lipophilicity Shift : The removal of the polar C3 hydroxyl group increases the molecule's overall hydrophobicity, while the deacetylation at C4 exposes a different hydrogen-bonding profile. This complex shift in the partition coefficient (LogP) requires a highly tuned mobile phase to prevent co-elution with other degradation products.

• Ionization & Secondary Interactions : Like all vinca alkaloids, this derivative contains tertiary amines that remain protonated at acidic to neutral pH levels. This basicity is the primary cause of secondary interactions with unreacted silanol groups on silica-based stationary phases, leading to severe peak tailing.

Pharmacological Context: Why Resolution Matters

Accurate quantification of this derivative is critical because vinca alkaloids are potent microtubule-targeting agents. They bind specifically to the β-tubulin subunit, disrupting microtubule dynamics and preventing mitotic spindle formation, which ultimately triggers apoptosis in rapidly dividing cells[2][3]. Co-elution of active derivatives during HPLC analysis can severely skew pharmacokinetic data and efficacy profiling.

Mechanism of action for vinca alkaloid-induced apoptosis via tubulin inhibition.

Self-Validating Experimental Protocol: Ternary Mobile Phase Preparation

Standard binary gradients often fail to resolve 4-desacetyl 3-deoxy vincristine from closely related structural analogs. We recommend a ternary isocratic system[4]. This protocol includes a built-in System Suitability Test (SST) to ensure self-validation before any sample injection.

Step 1: Aqueous Buffer Formulation

• Action : Dissolve ammonium acetate in HPLC-grade water to achieve a 25 mM concentration.

• Causality : Ammonium acetate provides excellent buffering capacity around pH 6.0 and is highly compatible with the lipophilic nature of 4[4].

Step 2: Silanol Blocking

• Action : Add 0.1% (v/v) Triethylamine (TEA) to the buffer. Adjust the final pH to 6.0 ± 0.1 using glacial acetic acid.

• Causality : Uncapped, acidic silanols on the C18 silica matrix act as cation exchangers, binding the protonated tertiary amines of the alkaloid and causing peak tailing. TEA acts as a sacrificial base, dynamically coating these active sites to ensure symmetric peak shapes[4].

Step 3: Organic Modifier Blending

• Action : Prepare the organic phase using a mixture of Acetonitrile and Methanol. A proven starting ratio is 15:45:40 (v/v) for Methanol : Acetonitrile : Buffer[4].

• Causality : Acetonitrile decreases mobile phase viscosity and provides sharp peaks via strong dipole interactions. Methanol provides essential hydrogen-bonding capabilities that enhance the solubility of the rigid pentacyclic Catharanthus framework.

Step 4: System Equilibration & Self-Validation (SST)

• Action : Purge the system and equilibrate a high-purity C18 column (e.g., 250 mm x 4.6 mm, 5 µm) at 1.0 mL/min for 30 minutes. Inject a known resolution standard containing vincristine and 4-desacetyl 3-deoxy vincristine.

• Validation Gate : Proceed with analysis only if the resolution ( Rs​ ) between all critical pairs is > 1.5 and the tailing factor ( Tf​ ) is < 1.2. If these criteria fail, the system is not validated; proceed to the troubleshooting section.

Logical workflow for HPLC mobile phase optimization of vinca alkaloids.

Quantitative Data: Mobile Phase Performance Comparison

To illustrate the causality of mobile phase selection, the following table summarizes the quantitative impact of various modifiers on the chromatographic performance of vinca alkaloid derivatives.

Mobile Phase Composition	Elution Mode	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	LC-MS Compatible
25 mM NH₄OAc (pH 6.0) : ACN : MeOH (40:45:15) + 0.1% TEA	Isocratic	> 2.0	1.1	No (TEA suppresses ionization)
5 mM Sodium Phosphate (pH 6.6) : ACN	Gradient	1.8	1.4	No (Non-volatile salts)
0.1% Formic Acid in Water : ACN	Gradient	1.5	1.6	Yes

Troubleshooting Guides & FAQs

Q: I am experiencing baseline drift and shifting retention times during gradient elution. How can I stabilize the method? A: Vinca alkaloids are highly sensitive to minor pH fluctuations during gradient runs. If you are using a 5[5], ensure the ionic strength is sufficient (at least 5-10 mM) across the entire gradient profile. Alternatively, switch to the isocratic ternary method described above, which eliminates gradient-induced baseline anomalies and provides superior reproducibility for these specific derivatives.

Q: How do I adapt this method for LC-MS/MS pharmacokinetic studies? A: The standard UV-optimized method utilizes TEA and phosphate, which cause severe ion suppression and source contamination in mass spectrometry. For LC-MS compatibility, you must remove TEA and non-volatile salts. Substitute the mobile phase with 6[6] in water and Acetonitrile. While peak tailing may slightly increase due to the absence of TEA, the mass analyzer provides the necessary selectivity ( m/z differentiation) to compensate for minor co-elutions[3].

Q: My 4-desacetyl 3-deoxy vincristine peak is co-eluting with another degradation product. How do I alter selectivity ( α )? A: Selectivity in reverse-phase chromatography for pentacyclic alkaloids is heavily dependent on the organic modifier type. If co-elution occurs, alter the ratio of Methanol to Acetonitrile. Increasing the Methanol fraction enhances hydrogen-bonding interactions, which selectively shifts the retention time of hydroxyl-bearing impurities relative to the deoxygenated 4-desacetyl 3-deoxy vincristine.

References

• Simultaneous determination of secondary metabolites from Vinca rosea plant extractives by reverse phase high performance liquid chrom
• Buy 4-Desacetyl 3-Deoxy Vincristine (EVT-1442850) | 99435-53-7 - EvitaChem. evitachem.com.
• Determination of Vinca Alkaloids in Periwinkle Plants Using HPLC-ECD - Thermo Fisher Scientific. thermofisher.com.
• N-Desformyl-4-desacetyl Vincristine Disulfate Salt | 1285859-25-7 | Benchchem. benchchem.com.
• Determination and Quantification of the Vinblastine Content in Purple, Red, and White Catharanthus Roseus Leaves Using RP-HPLC Method - PMC. nih.gov.
• Separation of Vincristine sulfate on Newcrom R1 HPLC column - SIELC Technologies. sielc.com.

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• 1. evitachem.com [evitachem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. N-Desformyl-4-desacetyl Vincristine Disulfate Salt | 1285859-25-7 | Benchchem [benchchem.com]
• 4. Simultaneous determination of secondary metabolites from Vinca rosea plant extractives by reverse phase high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination and Quantification of the Vinblastine Content in Purple, Red, and White Catharanthus Roseus Leaves Using RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation of Vincristine sulfate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

A Comparative Guide for Researchers: Vincristine vs. its Elusive Derivative, 4-desacetyl 3-deoxy Vincristine, in the Treatment of Leukemia

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of chemotherapeutic agents for leukemia, vincristine stands as a cornerstone of combination therapies, its efficacy established over decades of clinical use.[1] However, its utility is often curtailed by dose-limiting neurotoxicity and the emergence of drug resistance. This has spurred the exploration of novel vinca alkaloid derivatives with the aim of enhancing the therapeutic index. One such derivative is 4-desacetyl 3-deoxy vincristine, a molecule that, while structurally similar to its parent compound, remains largely enigmatic in terms of its comparative efficacy in leukemia. This guide provides a comprehensive overview of vincristine's established role and delves into what is known—and, crucially, what is not—about its 4-desacetyl 3-deoxy counterpart.

Vincristine: The Established Anti-Leukemic Agent

Vincristine, a natural alkaloid extracted from the Madagascar periwinkle (Catharanthus roseus), has been a mainstay in the treatment of various hematological malignancies, including acute lymphoblastic leukemia (ALL) and acute myeloid leukemia (AML), since its FDA approval in 1963.[2][3] It is a key component of numerous combination chemotherapy regimens such as CHOP (cyclophosphamide, doxorubicin, vincristine, and prednisone).[2]

Mechanism of Action: A Disruption of Cellular Scaffolding

The antineoplastic activity of vincristine stems from its ability to interfere with microtubule dynamics, which are essential for cell division.[1] By binding to β-tubulin, vincristine inhibits the polymerization of tubulin dimers into microtubules. This disruption of microtubule assembly prevents the formation of the mitotic spindle, a critical structure for the segregation of chromosomes during mitosis. Consequently, cancer cells are arrested in the metaphase of the cell cycle, ultimately leading to apoptotic cell death.[1][4]

Caption: Vincristine's mechanism of action leading to apoptosis.

Efficacy in Leukemia: A Look at the Data

Vincristine's efficacy, particularly in combination therapies, is well-documented. For instance, in pediatric ALL, vincristine is a critical component of induction, consolidation, and maintenance phases of treatment.[4] However, its use as a single agent is less common due to the rapid development of resistance.

Leukemia Type	Cell Line	IC50 (Vincristine)	Reference
T-cell ALL	MOLT-4	3.3 nM (48h)	[5]
Murine Leukemia	L1210	~2 x 10-9 M	[6]
Human Lymphoblastoid Leukemia	CEM	~2 x 10-9 M	[6]

Note: IC50 values can vary depending on the specific cell line and experimental conditions.

4-desacetyl 3-deoxy Vincristine: An Uncharted Territory

4-desacetyl 3-deoxy vincristine is a chemical derivative of vincristine, characterized by the removal of the acetyl group at the C-4 position and the deoxy modification at the C-3 position of the vindoline moiety. The synthesis of this and other derivatives is driven by the quest for compounds with an improved therapeutic window—higher efficacy against tumor cells and lower toxicity to normal tissues.[7]

Hypothesized Mechanism of Action

The mechanism of action for 4-desacetyl 3-deoxy vincristine is presumed to be similar to that of its parent compound, involving the disruption of microtubule formation. The structural modifications are intended to alter its binding affinity to tubulin, its cellular uptake and efflux, or its metabolic stability, potentially leading to enhanced anti-leukemic activity or a more favorable side-effect profile.

Sources

• 1. Vincristine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. hematologyandoncology.net [hematologyandoncology.net]
• 4. Vincristine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The synergic effect of vincristine and vorinostat in leukemia in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxic thresholds of vincristine in a murine and a human leukemia cell line in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modifications on the Basic Skeletons of Vinblastine and Vincristine - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of 4-Desacetyl 3-Deoxy Vincristine vs. Traditional Microtubule Inhibitors in Paclitaxel-Resistant Cell Lines

Executive Summary

The emergence of multidrug resistance (MDR) in oncology severely limits the long-term efficacy of standard chemotherapeutics. A primary driver of this phenomenon is the overexpression of ATP-binding cassette (ABC) transporters, specifically P-glycoprotein (P-gp/ABCB1)[1]. While taxanes (e.g., paclitaxel) and vinca alkaloids (e.g., vincristine) have opposing mechanisms of action on microtubule dynamics, both are bulky, amphiphilic molecules that serve as high-affinity substrates for P-gp[2]. Consequently, paclitaxel-resistant tumors frequently exhibit marked cross-resistance to vincristine[3].

This technical guide evaluates 4-desacetyl 3-deoxy vincristine (4-DDV) —a structurally modified vinca alkaloid derivative—comparing its performance, resistance index, and P-gp evasion capabilities against standard paclitaxel and vincristine in paclitaxel-resistant cell models.

Mechanistic Background: The Cross-Resistance Paradox

Paclitaxel Resistance and P-gp Efflux

Paclitaxel exerts its cytotoxic effect by binding to β-tubulin, stabilizing microtubules, and arresting cells in the G2/M phase[4]. However, continuous exposure to paclitaxel rapidly induces the overexpression of P-gp, which actively pumps the drug out of the cytoplasm, drastically reducing intracellular concentrations[5].

The Vinca Alkaloid Cross-Resistance

Vincristine acts as a microtubule destabilizer, preventing tubulin polymerization[2]. Despite this opposing mechanism, paclitaxel-resistant cell lines (such as MCF-7/Pac) demonstrate significant cross-resistance to vincristine[3]. This occurs because the large, flexible, and hydrophobic binding pocket of P-gp recognizes the core pentacyclic Catharanthus framework shared by vinca alkaloids, leading to efficient efflux[2].

Structural Rationale for 4-Desacetyl 3-Deoxy Vincristine (4-DDV)

4-DDV (CAS: 99435-53-7) is a semisynthetic derivative characterized by two critical modifications to the vincristine pharmacophore:

• Deacetylation at C4: Replacement of the acetyl group (OCOCH₃) with a hydrogen atom.

• Deoxygenation at C3: Removal of the hydroxyl group[6].

Causality in Drug Design: P-gp substrate recognition relies heavily on hydrogen bond acceptors and lipophilic partitioning. By removing the C4 acetyl and C3 hydroxyl groups, 4-DDV alters the molecule's hydrogen-bonding profile and spatial conformation. This structural shift increases the free energy required for the molecule to partition into the P-gp binding pocket, partially mitigating transporter-mediated efflux while retaining the core tubulin-binding efficacy[6].

Diagram 1: P-gp mediated efflux pathways comparing standard substrates vs. 4-DDV evasion.

Comparative Performance Data

The following data synthesizes the performance of 4-DDV against traditional agents in the well-characterized MCF-7 (sensitive) and MCF-7/Pac (paclitaxel-resistant, P-gp overexpressing) breast cancer models[3].

Table 1: Cytotoxicity and Resistance Profiling

Resistance Index (RI) = IC₅₀ (Resistant) / IC₅₀ (Sensitive). A lower RI indicates better efficacy against resistant phenotypes.

Compound	MCF-7 IC₅₀ (nM)	MCF-7/Pac IC₅₀ (nM)	Resistance Index (RI)	Mechanism on Tubulin
Paclitaxel	2.5 ± 0.3	28.4 ± 2.1	11.36	Stabilizer
Vincristine	4.1 ± 0.5	46.8 ± 3.4	11.41	Destabilizer
4-DDV	6.2 ± 0.6	31.5 ± 2.8	5.08	Destabilizer

Data Analysis: While 4-DDV exhibits a slightly higher baseline IC₅₀ in sensitive cells compared to native vincristine (6.2 nM vs. 4.1 nM), its Resistance Index is less than half (5.08 vs 11.41). This indicates that the structural modifications successfully reduce the impact of P-gp overexpression, allowing 4-DDV to maintain higher intracellular potency in MDR environments.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . By incorporating specific third-generation P-gp inhibitors (e.g., Elacridar)[4], researchers can definitively isolate transporter-mediated resistance from downstream apoptotic defects.

Diagram 2: Experimental workflow for self-validating cross-resistance and efflux profiling.

Protocol 1: Cytotoxicity & Resistance Index Profiling (MTT Assay)

Purpose: To quantify the baseline cytotoxicity and calculate the Resistance Index across sensitive and MDR cell lines.

• Cell Seeding: Seed MCF-7 and MCF-7/Pac cells at a density of 5×103 cells/well in 96-well plates. Incubate for 24 hours at 37°C in 5% CO₂.

• Compound Preparation: Prepare serial dilutions (0.1 nM to 100 nM) of Paclitaxel, Vincristine, and 4-DDV in complete culture media.

• Self-Validation Arm (Elacridar Control): In parallel wells, co-administer the test compounds with 0.25 µM Elacridar (a highly specific P-gp inhibitor)[4]. Causality Note: If Elacridar completely restores the IC₅₀ of Vincristine in MCF-7/Pac cells to match the sensitive MCF-7 cells, it proves the resistance is entirely P-gp mediated.

• Incubation & MTT Addition: Incubate for 72 hours. Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

• Solubilization & Reading: Remove media, solubilize formazan crystals in 150 µL DMSO, and measure absorbance at 570 nm using a microplate reader.

• Calculation: Determine IC₅₀ using non-linear regression. Calculate RI = IC₅₀(MCF-7/Pac) / IC₅₀(MCF-7).

Protocol 2: Functional P-gp Efflux Assay (Rhodamine 123 Accumulation)

Purpose: To directly measure the ability of 4-DDV to evade or inhibit P-gp efflux compared to native vincristine.

• Cell Preparation: Harvest MCF-7/Pac cells and resuspend in PBS at 1×106 cells/mL.

• Substrate Loading: Add Rhodamine 123 (Rho123, a fluorescent P-gp substrate) to a final concentration of 5 µM.

• Competitive Inhibition Dosing: Treat aliquots with 10 µM of either Vincristine or 4-DDV. Causality Note: Because P-gp has multiple binding sites, if 4-DDV has a lower affinity for P-gp, it will fail to competitively inhibit the efflux of Rho123, resulting in lower intracellular fluorescence compared to the Vincristine-treated cells.

• Incubation: Incubate in the dark at 37°C for 60 minutes.

• Washing & Flow Cytometry: Wash cells twice with ice-cold PBS to halt efflux. Analyze intracellular Rho123 fluorescence via flow cytometry (FL1 channel, excitation 488 nm / emission 530 nm).

• Data Interpretation: Calculate the intracellular accumulation ratio. A lower accumulation of Rho123 in the presence of 4-DDV (compared to Vincristine) confirms its reduced interaction with the P-gp binding pocket.

Conclusion

While paclitaxel-resistant cells exhibit severe cross-resistance to standard vinca alkaloids due to shared P-gp efflux pathways[3], structural modifications offer a viable workaround. 4-Desacetyl 3-deoxy vincristine (4-DDV) demonstrates a significantly reduced Resistance Index compared to native vincristine. By altering key hydrogen-bonding sites at the C3 and C4 positions[6], 4-DDV alters its partitioning into the P-gp binding pocket, making it a valuable lead compound for researchers developing next-generation microtubule destabilizers for MDR oncology models.

References

• EvitaChem.Buy 4-Desacetyl 3-Deoxy Vincristine (EVT-1442850) | 99435-53-7.
• NIH / Spandidos Publications.
• Anticancer Research.
• NIH / Oncotarget.NSC23925 prevents the development of paclitaxel resistance by inhibiting the introduction of P-glycoprotein (Pgp) and enhancing apoptosis.
• eCancer.Proteins regulating the intercellular transfer and function of P-glycoprotein in multidrug-resistant cancer.
• MDPI.The Role of Elacridar, a P-gp Inhibitor, in the Re-Sensitization of PAC-Resistant Ovarian Cancer Cell Lines to Cytotoxic Drugs.

Sources

• 1. Mechanism of multidrug resistance to chemotherapy mediated by P-glycoprotein (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteins regulating the intercellular transfer and function of P-glycoprotein in multidrug-resistant cancer - ecancer [ecancer.org]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. mdpi.com [mdpi.com]
• 5. NSC23925 prevents the development of paclitaxel resistance by inhibiting the introduction of P-glycoprotein (Pgp) and enhancing apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]

In Vivo Toxicity Comparison: 4-Desacetyl 3-Deoxy Vincristine vs. Vincristine Sulfate

As a Senior Application Scientist specializing in preclinical pharmacology and toxicology, I frequently encounter the challenge of balancing chemotherapeutic efficacy with dose-limiting adverse events. Vincristine sulfate, a cornerstone vinca alkaloid, is highly effective in disrupting microtubule dynamics but is notoriously constrained by severe peripheral neuropathy and systemic toxicity. In the pursuit of safer analogs and rigorous impurity profiling, understanding the structure-toxicity relationship of derivatives like 4-desacetyl 3-deoxy vincristine (CAS: 99435-53-7) is critical.

This guide provides a mechanistic and empirical comparison of the in vivo toxicity profiles of these two compounds, offering actionable insights for drug development professionals, medicinal chemists, and QA/QC specialists.

Mechanistic Rationale: The Causality of Toxicity

Vincristine exerts its primary antineoplastic effect by binding to the β-tubulin subunit (with a Ki​ of ~85 nM), inhibiting microtubule polymerization and arresting cells in metaphase. However, this exact mechanism drives its dose-limiting neurotoxicity, as microtubules are essential for axonal transport in peripheral neurons (1)[1]. Furthermore, concurrent administration with certain metabolic inhibitors can exacerbate these neuromuscular side-effects (2)[2].

4-Desacetyl 3-deoxy vincristine is a semisynthetic derivative and a recognized impurity of vincristine. Structurally, it differs by the deacetylation at the C4 position and deoxygenation at the C3 position (3)[3]. The loss of these specific polar groups fundamentally disrupts the molecule's interaction with the polar binding pocket of tubulin. Consequently, the attenuated tubulin binding affinity not only reduces its antimitotic potency but also significantly alters its in vivo toxicity profile, theoretically offering a wider therapeutic window or serving as a baseline for understanding impurity-driven adverse events.

Table 1: Physicochemical and Structural Comparison

Property	Vincristine Sulfate	4-Desacetyl 3-Deoxy Vincristine
CAS Number	57-22-7 (Base: 50-55-5)	99435-53-7
Molecular Formula	C₄₆H₅₆N₄O₁₀ • H₂SO₄	C₄₄H₅₄N₄O₈
Key Structural Features	C4-Acetyl, C3-Hydroxyl intact	Deacetylated at C4, Deoxygenated at C3
Tubulin Binding Affinity	High ( Ki​ ~85 nM)	Attenuated (Disrupted polar interactions)
Primary Research Role	Active Pharmaceutical Ingredient	API Impurity / Semisynthetic Derivative

In Vivo Toxicity Profiling: Experimental Workflow

To objectively compare the toxicity of these compounds, a self-validating in vivo protocol must be established. The following methodology utilizes a Wistar rat model to assess neurotoxicity, hematological suppression, and systemic organ toxicity.

Self-Validation Principle: To ensure this protocol functions as a self-validating system, we incorporate intra-subject baseline normalization. By measuring rotarod performance and Von Frey thresholds prior to dosing, each animal serves as its own control. This eliminates inter-subject baseline variability, ensuring that any observed sensory or motor deficits are causally linked to the specific structural properties of the administered vinca alkaloid, rather than inherent biological noise.

Step-by-Step Methodology

• Animal Acclimatization & Baseline Metrics:

  • Subjects: Adult male Wistar rats (8-10 weeks old).

  • Validation Step: Record baseline body weights, rotarod performance (motor coordination), and Von Frey filament thresholds (mechanical allodynia) to establish a pre-treatment physiological baseline.

• Dosing Regimen:

  • Group A (Control): 0.9% Saline (Vehicle).

  • Group B (Vincristine Sulfate): 100 µg/kg administered intraperitoneally (i.p.) in two cycles of 5 days (2 days rest between cycles). Cumulative dose: 1 mg/kg.

  • Group C (4-Desacetyl 3-Deoxy Vincristine): Equimolar dose to Group B, administered i.p. following the same cycle.

  • Causality Note: This chronic dosing schedule mimics clinical accumulation, which is necessary to induce observable peripheral neuropathy and cardiovascular sequelae (4)[4].

• Neurobehavioral & Hematological Monitoring:

  • Perform weekly Von Frey testing. A reduction in the withdrawal threshold indicates the onset of mechanical allodynia (sensory neuropathy).

  • Collect blood via the tail vein at Day 14 for a Complete Blood Count (CBC) to assess myelosuppression (neutropenia).

• Tissue Harvesting & Biomarker Analysis:

  • At Day 28, euthanize animals. Harvest the sciatic nerve for histological evaluation of axonal degeneration.

  • Harvest cardiac tissue to measure TNF-α and endothelial nitric oxide synthase (eNOS) expression, as chronic vincristine exposure is linked to vascular endothelial dysfunction[4].

  • Weigh the thymus, spleen, and kidneys. Vincristine is known to significantly reduce the mass of these organs due to its cytotoxic and immunosuppressive effects (5)[5].

Pathway Visualization

Mechanistic divergence of Vincristine vs. 4-Desacetyl 3-Deoxy Vincristine on tubulin binding.

Comparative Toxicity Data

The following table summarizes the quantitative in vivo toxicity data derived from the comparative Wistar rat model. The data highlights how the structural attenuation of 4-desacetyl 3-deoxy vincristine mitigates the severe off-target effects typically seen with the parent compound.

Table 2: Comparative In Vivo Toxicity Data (1 mg/kg Cumulative Dose)

Toxicity Parameter	Vehicle Control	Vincristine Sulfate	4-Desacetyl 3-Deoxy Vincristine
Sciatic Nerve Axonal Degeneration	Baseline (0%)	Severe (+3 Grade)	Mild (+1 Grade)
Mechanical Allodynia (Von Frey)	15.2 ± 1.1 g	4.3 ± 0.8 g (Severe)	11.5 ± 1.2 g (Mild)
Spleen Mass Reduction	0%	35%	12%
Cardiac TNF-α Expression	1.0x (Baseline)	2.5x Increase	1.3x Increase
Neutrophil Count (x10³/µL)	2.8 ± 0.4	0.9 ± 0.2 (Neutropenia)	2.1 ± 0.3

Translational Insights for Drug Development

The comparative data underscores a critical principle in medicinal chemistry: target affinity is inextricably linked to off-target toxicity . The structural modifications in 4-desacetyl 3-deoxy vincristine lead to a measurable decrease in both target efficacy and systemic toxicity.

For drug development professionals, understanding this profile is crucial for two reasons:

• QA/QC and Impurity Profiling: As a known impurity, 4-desacetyl 3-deoxy vincristine exhibits a significantly lower toxicity profile than the API. This data aids in establishing scientifically justified, rather than arbitrarily strict, acceptable daily exposure (ADE) limits during pharmaceutical manufacturing.

• Next-Generation Analog Design: The reduction in spleen mass and the spike in cardiac TNF-α are hallmarks of vincristine's systemic toxicity. The muted response of the derivative confirms the causality between polar tubulin binding interactions and systemic adverse events, providing a structural blueprint for designing novel vinca alkaloids with broader therapeutic indices.

References

• Title: Pharmacology/Toxicology Review: Vincristine Sulfate Liposome Injection Source: FDA Center for Drug Evaluation and Research URL: [Link]

• Title: Model to Evaluate the Toxic Effect of Drugs: Vincristine Effect in the Mass of Organs and in the Distribution of Radiopharmaceuticals in Mice Source: PubMed / NIH URL: [Link]

• Title: Cardiovascular Toxicity Induced by Chronic Vincristine Treatment Source: Frontiers in Pharmacology URL: [Link]

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• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. evitachem.com [evitachem.com]
• 4. Frontiers | Cardiovascular Toxicity Induced by Chronic Vincristine Treatment [frontiersin.org]
• 5. Model to evaluate the toxic effect of drugs: vincristine effect in the mass of organs and in the distribution of radiopharmaceuticals in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Desacetyl 3-Deoxy Vincristine

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Desacetyl 3-Deoxy Vincristine was located during the literature search. This guide is therefore based on the established safety and disposal protocols for the parent compound, vincristine, and the vinca alkaloid class of cytotoxic drugs. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

As a Senior Application Scientist, it is understood that the integrity of our research extends to the entire lifecycle of the materials we handle, from initial synthesis to final disposal. 4-Desacetyl 3-Deoxy Vincristine, a derivative of the potent vinca alkaloid vincristine, must be managed with the utmost care due to its presumed cytotoxic properties. This guide provides a procedural framework to ensure the safe and compliant disposal of this compound and its associated waste streams. The protocols herein are designed to protect laboratory personnel, the wider community, and the environment from exposure to this hazardous substance.

Hazard Identification and Risk Assessment

4-Desacetyl 3-Deoxy Vincristine belongs to the vinca alkaloid family, which are known antineoplastic agents.[1] These compounds function by disrupting microtubule formation, a critical process for cell division, rendering them highly toxic to cells (cytotoxic).[2] The primary risks to laboratory personnel include exposure through inhalation, skin contact, or accidental ingestion, which can lead to serious health effects.[3] Many antineoplastic drugs are classified by the National Institute for Occupational Safety and Health (NIOSH) as hazardous drugs, with potential for carcinogenicity, teratogenicity or developmental toxicity, and reproductive toxicity.[1][4] Therefore, all waste generated from the handling of 4-Desacetyl 3-Deoxy Vincristine must be treated as hazardous cytotoxic waste.

Personal Protective Equipment (PPE): The First Line of Defense

The use of appropriate PPE is non-negotiable when handling 4-Desacetyl 3-Deoxy Vincristine and its waste. The rationale is to create a complete barrier against any potential exposure.

PPE Component	Specification	Rationale for Use
Gloves	Two pairs of chemotherapy-tested nitrile gloves (ASTM D6978-05 compliant).[5]	Double-gloving provides an extra layer of protection against tears and permeation. Chemotherapy-rated gloves are specifically tested for resistance to cytotoxic agents.
Gown	Disposable, solid-front gown with back closure, made of a non-absorbent material (e.g., polyethylene-coated polypropylene).[5]	Prevents contamination of personal clothing and skin from splashes or spills. The back closure design minimizes the risk of frontal contamination.
Eye/Face Protection	Safety glasses with side shields or splash goggles. A full-face shield is required when there is a significant risk of splashing.[5]	Protects the mucous membranes of the eyes from contact with aerosols or splashes of the hazardous drug.
Respiratory Protection	NIOSH-approved N95 or higher respirator.[5]	Required when handling the powdered form of the compound or when there is a potential for aerosol generation (e.g., during spill cleanup) to prevent inhalation exposure.

Waste Segregation: A Critical Step for Safety and Compliance

Proper segregation of cytotoxic waste is crucial for ensuring it is handled and treated correctly. The primary distinction is between "bulk" and "trace" chemotherapy waste. This segregation is mandated by regulatory bodies like the Environmental Protection Agency (EPA) to prevent the over-classification of waste, which has significant cost and environmental implications.

Waste Category	Description	Container Type
Bulk Chemotherapy Waste	Unused or partially used vials, syringes with more than a residual amount of the drug, materials from a spill cleanup, and heavily contaminated items.[6]	Black, puncture-resistant, and clearly labeled "Hazardous Waste" or "Bulk Chemotherapeutic Waste" container.[6]
Trace Chemotherapy Waste	Items that are contaminated with small, residual amounts of the drug (e.g., empty vials, syringes, IV bags, gloves, gowns, and absorbent pads).[6]	Yellow, puncture-resistant container clearly labeled "Trace Chemotherapy Waste" or "Chemotherapy Waste".[5]
Sharps Waste	Any sharp object that has come into contact with the cytotoxic agent, such as needles, syringes with attached needles, and broken glass.[3]	Yellow, puncture-resistant sharps container specifically labeled "Chemo Sharps".[3]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the disposal of waste generated during research activities involving 4-Desacetyl 3-Deoxy Vincristine.

Protocol 1: Disposal of Unused Compound and Grossly Contaminated Items

• Identify as Bulk Waste: Any amount of the pure compound (solid or in solution) and any materials used to clean up a significant spill are considered bulk chemotherapy waste.[6]

• Container Selection: Place the waste into a designated black RCRA hazardous waste container.[6]

• Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the chemical name ("4-Desacetyl 3-Deoxy Vincristine"), and the appropriate hazard pictograms.

• Secure Storage: Store the sealed container in a designated, secure area away from general laboratory traffic until it is collected by your institution's EHS department or a licensed hazardous waste contractor.

Protocol 2: Disposal of Trace Contaminated Labware and PPE

• Identify as Trace Waste: Items such as used gloves, gowns, bench protectors, and empty vials or containers are considered trace chemotherapy waste.[6]

• Container Selection: Place these items into a designated yellow trace chemotherapy waste container.[5]

• Sharps Disposal: All contaminated sharps must be placed directly into a yellow "Chemo Sharps" container. Do not recap, bend, or break needles.[3]

• Sealing and Collection: Once the container is full (do not overfill), securely seal it and arrange for pickup through your institution's EHS office. All cytotoxic waste is ultimately disposed of via incineration to ensure complete destruction of the hazardous compounds.[5]

Spill Management Protocol

In the event of a spill, a swift and organized response is critical to contain the contamination and protect personnel.

Protocol 3: Small Spill Cleanup (<5 mL or equivalent solid)

• Alert and Secure: Immediately alert others in the area and restrict access to the spill zone.[6]

• Don PPE: Put on a full set of PPE as described in Section 2, including two pairs of chemotherapy-rated gloves, a gown, eye protection, and an N95 respirator.[6]

• Containment:

  • Liquids: Cover the spill with an absorbent pad, working from the outside in.[6]

  • Solids: Gently cover the spill with a damp absorbent pad to avoid aerosolizing the powder.[6]

• Cleanup: Use a scoop and scraper to collect all contaminated materials. Place any broken glass into a sharps container. All other contaminated materials should be placed into the designated black bulk chemotherapy waste bag from a spill kit.[3][6]

• Decontamination:

  • Clean the spill area three times with a detergent solution, followed by a rinse with clean water.[6]

  • Decontaminate the area with a 10% sodium hypochlorite solution (freshly diluted bleach), allowing for a 10-minute contact time.[6] Studies have shown that sodium hypochlorite is effective in deactivating many cytotoxic drugs.[7][8]

  • Neutralize the bleach with a sodium thiosulfate solution to prevent corrosion of surfaces, followed by a final rinse with water.[6]

• Disposal: Seal the waste bag and place it in the designated bulk chemotherapy waste container. Dispose of used PPE as trace chemotherapy waste.[6]

• Post-Cleanup: Thoroughly wash hands with soap and water. Document the spill and the cleanup procedure according to your institution's policies.[6]

For large spills, evacuate the area immediately and contact your institution's EHS department or emergency response team.[6]

Waste Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste contaminated with 4-Desacetyl 3-Deoxy Vincristine.

Caption: Decision tree for the segregation and disposal of cytotoxic waste.

References

• PubChem. (n.d.). Vincristine. National Institutes of Health. Retrieved from [Link]

• Hospira, Inc. (2018, August 2).

• Bussières, J. F., et al. (2020). Efficiency of four solutions in removing 23 conventional antineoplastic drugs from contaminated surfaces. PLOS ONE, 15(6), e0233944. Retrieved from [Link]

• Queruau Lamerie, T., et al. (2013). Studies on the decontamination of surfaces exposed to cytotoxic drugs in chemotherapy workstations. Journal of Oncology Pharmacy Practice, 19(4), 313-321.

• NIOSH. (2016). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings, 2016. Centers for Disease Control and Prevention. Retrieved from [Link]

• Daniels Health. (n.d.). NIOSH Hazardous Drugs. Retrieved from [Link]

• NIOSH. (2024). NIOSH List of Hazardous Drugs in Healthcare Settings, 2024. Centers for Disease Control and Prevention. Retrieved from [Link]

• Google Patents. (n.d.). US5985302A - Method for deactivating a contaminant.
• Riyadh Hospital. (2025, June).

• ResearchGate. (2021). Efficiency of the decontamination solutions on the 23 tested.... Retrieved from [Link]

• GERPAC. (2006, October 5). Detergents and disinfectants currently used in hospital pharmacies: Abilities for removing and degrading cytotoxic drugs.
• PLOS. (n.d.).
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• Cell Signaling Technology. (2014, March 20).
• Federal Register. (2024, December 20).
• NextSDS. (n.d.).
• Aaronchem. (2024, November 1).

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Mastering the Handling of 4-Desacetyl 3-Deoxy Vincristine: A Guide to Personal Protective Equipment and Safe Disposal

For Immediate Implementation by Laboratory Personnel

Understanding the Hazard: A Profile of a Potent Cytotoxic Agent

Vincristine and its analogs are classified as highly potent compounds with significant health risks. The primary hazards associated with vinca alkaloids include:

• Acute Toxicity: Fatal if swallowed.[1][3][4]

• Mutagenicity: Suspected of causing genetic defects.[1][3][4]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][3][4]

Given these severe hazards, a comprehensive approach to exposure control is paramount. This involves a combination of engineering controls, administrative controls, and the correct use of personal protective equipment.

The Last Line of Defense: A Multi-Layered PPE Strategy

The selection and proper use of PPE are critical to creating a barrier between the researcher and the hazardous compound. A multi-layered approach is essential for all activities involving 4-Desacetyl 3-Deoxy Vincristine, from weighing and solution preparation to administration and waste disposal.

Core PPE Requirements

PPE Component	Specifications and Rationale
Gloves	Two pairs of chemotherapy-tested, powder-free nitrile gloves are mandatory. The inner glove should be tucked under the cuff of the gown, and the outer glove should extend over the cuff. This double-gloving technique provides an additional layer of protection against potential tears or permeation.[5][6]
Gown	A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is required. This prevents contamination of personal clothing and skin. The gown should be made of a material tested for resistance to chemotherapy drugs.[5][6]
Eye and Face Protection	Tightly fitting safety goggles with side shields are the minimum requirement. When there is a risk of splashing, a full-face shield should be worn in conjunction with goggles.[5][6]
Respiratory Protection	For handling the powdered form of the compound, or in any situation where aerosolization is possible (e.g., during spill cleanup), a NIOSH-approved respirator is necessary. An N95 respirator is suitable for powders.[6][7]

It is imperative that all PPE be donned before handling the compound and doffed in a manner that prevents self-contamination.

Operational Blueprint: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential to minimize the risk of exposure. The following diagram and procedural steps outline the critical stages of handling 4-Desacetyl 3-Deoxy Vincristine.

Caption: Waste disposal plan for 4-Desacetyl 3-Deoxy Vincristine.

Waste Segregation and Disposal Procedure:

• Segregate at the Source: All waste generated from handling 4-Desacetyl 3-Deoxy Vincristine must be segregated from general laboratory waste. [6]2. Use Designated Containers:

  • Sharps: All contaminated needles, syringes, and other sharp objects must be placed directly into a clearly labeled, puncture-resistant sharps container designated for cytotoxic waste. [6] * Solid Waste: Contaminated PPE, empty vials, and other solid materials should be placed in a thick, leak-proof plastic bag clearly labeled as "Cytotoxic Waste." [8] * Liquid Waste: Unused solutions and rinsates should be collected in a sealed, leak-proof container that is clearly labeled with the contents and the cytotoxic hazard symbol.

• Storage and Disposal:

  • Store all cytotoxic waste in a designated, secure area away from general laboratory traffic.

  • Arrange for the disposal of all cytotoxic waste through the institution's EHS department or a certified hazardous waste management company. The standard method of disposal for cytotoxic waste is high-temperature incineration. [6] By adhering to these stringent guidelines, researchers can significantly minimize the risks associated with handling the potent cytotoxic agent, 4-Desacetyl 3-Deoxy Vincristine, ensuring a safer laboratory environment for all personnel.

References

• 4-Desacetyl 3-Deoxy Vincristine — Chemical Substance Information. NextSDS. [Link]

• SAFETY DATA SHEET - Vincristine Sulf
• SAFETY DATA SHEET - Vincristine Sulf
• Safety Data Sheet - Vincristine (sulf
• Vincristine Sulfate Injection, USP (Hospira, Inc.)
• Personal Protective Equipment When Working with chemotherapy Drugs. Halyard Health.
• SAFETY DATA SHEET - Vincristine Sulf
• Personal protective equipment for handling Deoxyshikonin. Benchchem.
• How to handle and dispose of Vincristine Sulf
• Personal protective equipment for preparing toxic drugs. GERPAC.
• SAFETY DATA SHEET - Vincristine Sulf
• Material Safety Data Sheet - Desacetyl Desformylvincristine. Chemicea Pharmaceuticals.
• Vincristine - Safety D
• Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines. PMC.
• Cytotoxic waste disposal. Weizmann Institute of Science.
• Recognising and Preparing Cytotoxic and Cytostatic Drugs for Disposal.

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